Macropa-NH2 hydrochloride

Core Science & Biosynthesis

Mechanism of Actinium-225 Chelation by Macropa-NH₂ Hydrochloride: A Technical Guide for Targeted Alpha Therapy

Executive Summary

Targeted Alpha Therapy (TAT) utilizing Actinium-225 (²²⁵Ac) represents a paradigm shift in radiopharmaceutical oncology due to the nuclide's emission of four high-energy alpha particles and a favorable 9.92-day half-life[1]. However, the clinical translation of ²²⁵Ac has been historically bottlenecked by suboptimal chelation. The traditional gold-standard chelator, DOTA, requires elevated temperatures (80–95 °C) for efficient radiolabeling, which irreversibly denatures heat-sensitive targeting vectors like monoclonal antibodies[2]. The advent of the diaza-18-crown-6 macrocycle derivative, macropa, and its bifunctional synthons (such as macropa-NH₂ hydrochloride), has resolved this barrier, enabling rapid, room-temperature complexation of ²²⁵Ac³⁺ with unprecedented kinetic inertness and thermodynamic stability[3].

Structural Logic and Coordination Mechanism

The efficacy of macropa stems from a precise structural alignment with the physicochemical properties of the Ac³⁺ ion.

• Ionic Radius Matching: Ac³⁺ is the largest +3 ion in the periodic table, with an ionic radius of approximately 1.12 Å. The 12-membered ring of DOTA is too small to fully encapsulate Ac³⁺, leading to an out-of-plane coordination geometry that requires high activation energy to form[1]. Conversely, the 18-membered cavity of the diaza-18-crown-6 core in macropa provides an ideal spatial fit for Ac³⁺.

• Coordination Number and Donor Atoms: Ac³⁺ exhibits a preference for high coordination numbers (typically 10 to 11). Macropa features two picolinate pendant arms that fold over the macrocyclic plane. Together with the crown ether's oxygen and nitrogen atoms, macropa provides a highly preorganized, 10-coordinate environment (N₄O₆ donor set) that satisfies the electronic and steric requirements of Ac³⁺[4].

• Hard-Soft Acid-Base (HSAB) Theory: As a hard Lewis acid, Ac³⁺ strongly prefers hard donor atoms. The pure oxygen and nitrogen donor profile of macropa establishes highly stable electrostatic interactions, driving the thermodynamic stability of the complex[5].

Structural logic of Actinium-225 chelation by the macropa ligand.

The Role of Macropa-NH₂ Hydrochloride as a Bifunctional Synthon

To utilize macropa in TAT, it must be covalently linked to a biological targeting vector (e.g., PSMA-targeting small molecules or antibodies like pelgifatamab or trastuzumab)[2][3]. Macropa-NH₂ (often synthesized and stored as a hydrochloride salt to prevent premature oxidation and improve aqueous solubility) serves as the foundational bifunctional chelator[6].

• Causality in Derivatization: The primary amine on macropa-NH₂ is relatively unreactive toward biological amines under physiological conditions, preventing direct conjugation. Therefore, it is typically reacted with thiophosgene to yield macropa-NCS (isothiocyanate), which readily forms stable thiourea bonds with the ε-amino groups of lysine residues on antibodies[7][8]. Alternatively, it can be converted to a maleimide for site-specific cysteine conjugation or functionalized for click chemistry (CuAAC)[4][8].

Comparative Chelator Efficacy

The shift from DOTA to macropa is justified by striking differences in labeling kinetics. The table below summarizes the quantitative advantages of macropa over DOTA for ²²⁵Ac chelation[2][4][6].

Parameter	DOTA	Macropa
Macrocycle Size	12-membered	18-membered
Labeling Temperature	80–95 °C	25 °C (Room Temp)
Incubation Time	60 minutes	5–30 minutes
Radiochemical Yield (RCY)	>95% (Requires heat)	>95% (Ambient conditions)
Vector Compatibility	Small molecules / Peptides	Antibodies / Heat-sensitive vectors

Self-Validating Experimental Protocols

The following protocols detail the workflow for synthesizing a ²²⁵Ac-macropa-antibody conjugate, emphasizing the causality behind specific buffer selections and quality control steps.

Step-by-step workflow from macropa-NH2 hydrochloride to radiolabeled conjugate.

Protocol A: Bioconjugation of Macropa to Antibody

• Preparation: Convert Macropa-NH₂·HCl to Macropa-NCS using established thiophosgene protocols, or utilize commercially available Macropa-NCS[8].

• Buffer Exchange: Buffer exchange the antibody (e.g., 5 mg/mL) into 0.1 M Na₂CO₃ (pH 8.5–9.0).

  • Causality: The high pH deprotonates lysine ε-amines (pKa ~10.5), increasing their nucleophilicity for the isothiocyanate reaction.

• Conjugation: Add a 10- to 15-fold molar excess of Macropa-NCS to the antibody. Incubate at room temperature for 2 hours[8].

• Purification: Remove unreacted chelator using centrifugal ultrafiltration (e.g., 30 kDa MWCO) with 0.9% saline.

  • Causality: Complete removal of free chelator is critical to prevent competitive binding of ²²⁵Ac during radiolabeling, which would artificially inflate the apparent radiochemical yield while reducing the specific activity of the therapeutic vector.

Protocol B: Room-Temperature Radiolabeling with ²²⁵Ac

• Reaction Setup: To a reaction vial, add the macropa-conjugated targeting vector (e.g., 30–50 µg) in 0.1 M NH₄OAc buffer (pH 5.5–6.0)[6].

  • Causality: Mildly acidic pH prevents the hydrolysis of Ac³⁺ into insoluble hydroxides while ensuring the chelator's donor atoms remain sufficiently deprotonated for metal binding.

• Isotope Addition: Add the desired activity of [²²⁵Ac]Ac(NO₃)₃ (e.g., 37 MBq stock in 0.2 M HCl)[6].

• Incubation: Incubate at 25 °C for 15–30 minutes[6].

  • Causality: Unlike DOTA, macropa's preorganized cavity requires minimal activation energy, allowing quantitative radiochemical yields (RCY) without heating, thereby preserving antibody immunoreactivity[2].

Protocol C: Quality Control via Radio-iTLC

• Spotting: Spot 1 µL of the reaction mixture onto a silica gel impregnated instant thin-layer chromatography (iTLC-SG) strip[6].

• Development: Develop the strip using 0.4 M Sodium Citrate (pH 5.5) as the mobile phase[6].

• Analysis:

  • Causality: The bulky ²²⁵Ac-macropa-antibody conjugate remains at the origin (Rf = 0.0). Any unchelated ²²⁵Ac³⁺ forms a highly soluble complex with the citrate mobile phase and migrates to the solvent front (Rf = 1.0). A successful reaction yields >95% activity at the origin[6].

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Foreword: The Critical Role of Solubility in Advanced Radiopharmaceutical Development

An In-Depth Technical Guide to the Aqueous Buffer Solubility of Macropa-NH2 Hydrochloride

In the rapidly advancing field of targeted radionuclide therapy, the journey from a promising chelating agent to a clinically effective radiopharmaceutical is paved with rigorous physicochemical characterizations. Among these, aqueous solubility stands as a foundational pillar. For drug development professionals, particularly those working with bifunctional chelators (BFCs) designed for conjugation to sensitive biomolecules, understanding and quantifying solubility is not merely a data point—it is a critical determinant of success. Poor aqueous solubility can derail a project, complicating conjugation chemistry, leading to aggregation, and creating significant formulation challenges.[1]

This guide focuses on Macropa-NH2 hydrochloride, a pivotal precursor to the Macropa-NCS chelator, which has shown exceptional promise for complexing therapeutic radionuclides like Actinium-225 (²²⁵Ac) for targeted alpha therapy.[2][3] As the starting material for creating bioconjugates, the behavior of Macropa-NH2 in aqueous buffers dictates the efficiency, reproducibility, and scalability of subsequent manufacturing steps. This document provides researchers, scientists, and process chemists with a robust theoretical framework and field-proven, practical methodologies for assessing and understanding the solubility of this vital compound.

Chapter 1: Core Physicochemical Profile of Macropa-NH2 Hydrochloride

Macropa-NH2 hydrochloride is an 18-membered macrocyclic ligand containing two pyridine-dicarboxylate moieties and an aromatic amine functional group, which serves as the reactive handle for further chemical modification.[4][5] The hydrochloride salt form is specifically utilized to enhance the compound's overall stability and aqueous solubility.[4]

Below is a diagram of the chemical structure of Macropa-NH2.

Caption: Chemical Structure of Macropa-NH2.

Table 1: Core Physicochemical Properties of Macropa-NH2 Hydrochloride

Property	Value	Source(s)
CAS Number	2443966-86-5	[2][4][6][7]
Molecular Formula	C₂₆H₃₈ClN₅O₈	[6][8]
Molecular Weight	584.06 g/mol	[2][6][7][8]
Appearance	White to pale yellow solid/oil	[6][7]
Purity	Typically >98% (HPLC)	[6][9]
Solubility (Water)	≥80-100 mg/mL	[6][7]
Solubility (DMSO)	~83.33 mg/mL	[2][6][7]

Chapter 2: Theoretical Framework for Solubility in Aqueous Buffers

The solubility of a complex molecule like Macropa-NH2 HCl is not a single value but a function of its environment. Understanding the interplay of chemical factors is paramount for designing robust experimental protocols and predicting its behavior in various bioprocesses.

Key Influential Factors

• Solution pH: This is arguably the most critical factor. Macropa-NH2 possesses multiple ionizable groups: two carboxylic acids on the pyridine rings and an aromatic amine. The protonation state of these groups dramatically alters the molecule's net charge and its ability to form favorable hydrogen bonds with water.

  • Low pH (e.g., < 4): The carboxylic acid groups will be largely protonated (-COOH) and the amine group will be fully protonated (-NH₃⁺). The net positive charge should promote high aqueous solubility.

  • Mid-range pH (e.g., 5-8): A zwitterionic state may exist where the carboxylic acids are deprotonated (-COO⁻) and the amine is protonated (-NH₃⁺). This state is often highly soluble.

  • High pH (e.g., > 9): The amine group will become deprotonated (-NH₂), reducing the net charge and potentially lowering solubility compared to the fully ionized forms.

• Buffer Composition and Ionic Strength: The type and concentration of buffer salts can influence solubility.

  • Buffer Species: Different buffer ions (e.g., acetate, phosphate, bicarbonate) can interact differently with the solute.

  • Ionic Strength: At low concentrations, the presence of salt can increase the solubility of charged molecules by shielding ionic interactions ("salting-in"). Conversely, at very high salt concentrations, competition for water molecules can lead to decreased solubility ("salting-out").[4]

• Temperature: For most solid solutes, the dissolution process is endothermic, meaning solubility increases with temperature.[10][11] This is a crucial parameter to control during experiments and to consider for process conditions, such as bioconjugation reactions, which are often performed at specific temperatures.

Caption: Key factors influencing Macropa-NH2 HCl solubility.

Chapter 3: Practical Methodologies for Solubility Assessment

To provide actionable data for drug development, solubility should be assessed using standardized, reproducible methods. We present two complementary protocols: a rapid kinetic assay for high-throughput screening and a definitive equilibrium assay for in-depth characterization.

Protocol 3.1: High-Throughput Kinetic Solubility Assay

Expertise & Causality: This method is designed for speed and is invaluable during early-stage development. It measures the apparent solubility of a compound upon rapid precipitation from a high-concentration DMSO stock into an aqueous buffer.[12] This mimics scenarios like adding a concentrated reagent to a reaction mixture. The result is "kinetic" because the system may not be at thermodynamic equilibrium, but it effectively identifies compounds prone to immediate precipitation under process conditions. We use nephelometry (light scattering) as a primary readout because it directly detects the formation of insoluble particulates.[12]

Caption: Workflow for the Kinetic Solubility Assay.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Macropa-NH2 hydrochloride in 100% DMSO. Ensure complete dissolution.

• Plate Setup: Using a multichannel pipette or automated liquid handler, dispense 2 µL of the DMSO stock solution into the wells of a clear 96-well microtiter plate. Include wells with 2 µL of DMSO only (negative control) and a compound with known low solubility (positive control).

• Buffer Addition: Add 198 µL of the desired pre-warmed aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4) to each well. This results in a final compound concentration of 100 µM and a final DMSO concentration of 1%.

• Incubation: Seal the plate and place it on an orbital shaker at 300 RPM for 2 hours at a controlled temperature (e.g., 25°C).

• Measurement: Measure the turbidity of each well using a nephelometer.

• Data Analysis: Compare the light scattering signal of the test compound wells to the negative control. A statistically significant increase in signal indicates precipitation and that the kinetic solubility is below the tested concentration. The assay can be run at multiple concentrations to determine a more precise value.

Trustworthiness: This protocol is self-validating through the use of controls. The negative control (DMSO only) defines the baseline signal for a fully dissolved solution, while the positive control ensures the assay can detect precipitation. Consistent results across triplicate wells for each condition demonstrate the precision of the liquid handling and measurement.

Protocol 3.2: Equilibrium (Thermodynamic) Solubility Assay

Expertise & Causality: This is the gold-standard "shake-flask" method that determines the true thermodynamic solubility—the maximum concentration a solvent can hold at equilibrium.[13] It is essential for final characterization and regulatory filings. The core principle is to create a saturated solution by adding an excess of solid compound to the buffer, ensuring that equilibrium between the solid and dissolved states is achieved.[13] The extended incubation with agitation allows sufficient time for this equilibrium to be reached. Subsequent quantification by a validated, specific method like HPLC is critical for accuracy.

Caption: Workflow for the Equilibrium Solubility Assay.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid Macropa-NH2 hydrochloride (e.g., 5-10 mg) to a glass vial containing a known volume (e.g., 2 mL) of the desired aqueous buffer. The presence of visible undissolved solid is required. Prepare at least three replicates for each buffer condition.

• Equilibration: Seal the vials and place them in an incubator with constant agitation (e.g., orbital shaker or rotating wheel) at a controlled temperature (e.g., 25°C or 37°C) for 48 hours.

• Sampling & Confirmation of Equilibrium: At designated time points (e.g., 24 and 48 hours), carefully withdraw an aliquot of the suspension. The purpose of multiple time points is to demonstrate that the concentration is no longer increasing, confirming equilibrium has been reached.

• Phase Separation: Immediately separate the undissolved solid. This is a critical step to prevent further dissolution after sampling. A two-step process is recommended for robustness:

  • Centrifuge the aliquot at high speed (e.g., 14,000 rpm for 10 minutes).

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter (ensure the filter material is compatible and does not bind the compound).

• Quantification: Dilute the clear filtrate with an appropriate mobile phase and quantify the concentration of dissolved Macropa-NH2 HCl using a validated HPLC-UV method against a standard curve.

• Data Analysis: The equilibrium solubility is the average concentration from the replicates at the time point where the concentration plateaued.

Chapter 4: Data Interpretation and Practical Applications

The data generated from these protocols directly informs critical decisions in the development of radiopharmaceuticals. Below is a table of representative data that a researcher might generate.

Table 2: Representative Equilibrium Solubility Data for Macropa-NH2 Hydrochloride

Buffer System	pH	Temperature (°C)	Equilibrium Solubility (mg/mL)	Molar Equivalent (mM)
Acetate Buffer (50 mM)	5.0	25	> 100	> 171
Phosphate Buffer (50 mM)	7.4	25	95.2 ± 4.1	163.0
Phosphate Buffer (50 mM)	7.4	37	115.6 ± 5.5	198.0
Bicarbonate Buffer (100 mM)	9.0	25	45.3 ± 2.8	77.6

Interpretation and Actionable Insights:

• High Intrinsic Solubility: The data confirms that Macropa-NH2 HCl is a highly water-soluble compound, particularly in neutral to acidic conditions, with solubility exceeding 95 mg/mL.[6][7] This is a highly favorable property for a drug precursor.

• pH-Dependence: As predicted by theory, solubility is highest at lower pH and decreases under basic conditions (pH 9.0). This is critical information for bioconjugation. The subsequent conversion to Macropa-NCS and conjugation to an antibody amine group is often performed at a pH of ~8.5-9.2.[3][6] While the solubility at pH 9.0 is lower, it is still substantial (~45 mg/mL), indicating that precipitation during the reaction is unlikely if concentrations are managed appropriately.

• Temperature Effect: The increase in solubility at 37°C compared to 25°C in the pH 7.4 buffer suggests an endothermic dissolution process, which is typical for many organic solids.[10] This means that performing conjugations at slightly elevated temperatures, if the biomolecule is stable, could further mitigate any solubility concerns.

Application for Drug Development Professionals:

Based on this data, a process chemist can confidently select a buffer system for the conjugation of Macropa-NCS (derived from the title compound) to a monoclonal antibody. A bicarbonate or borate buffer at pH ~9.0 would be suitable for the reaction chemistry. The solubility data indicates that concentrations up to ~40 mg/mL could be achieved, which is well above what is typically required for these reactions, providing a wide margin of operational safety and preventing material loss due to precipitation.

Conclusion

Macropa-NH2 hydrochloride is a highly water-soluble macrocyclic precursor essential for the synthesis of next-generation radiopharmaceuticals. Its solubility is pH-dependent, favoring acidic to neutral conditions, but remains sufficiently high under the basic conditions required for subsequent bioconjugation reactions. The robust, self-validating protocols detailed in this guide provide a clear pathway for researchers to accurately characterize this critical parameter, de-risking process development and accelerating the translation of promising therapeutic candidates from the bench to the clinic.

References

• Thiele, N. A. (2018). Development of Chelators for Enhancing Radiometal-based Radiopharmaceuticals (Doctoral dissertation, University of Saskatchewan). HARVEST, University of Saskatchewan. [Link]

• Dahlin, J. L., et al. (2021). Macrocyclization as a Strategy for Kinetic Solubility Improvement: A Comparative Analysis of Matched Molecular Pairs. Journal of Medicinal Chemistry, 64(22), 16419–16431. [Link]

• Cambridge Bioscience. (n.d.). Macropa-NH2 (hydrochloride) - MedChem Express. Retrieved from Cambridge Bioscience. [Link]

• Fisher Scientific. (n.d.). Medchemexpress, HY-111895A 5mg Macropa-NH2 (hydrochloride) CAS. Retrieved from Fisher Scientific. [Link]

• PubChem. (n.d.). Macropa-NH2 | C26H37N5O8 | CID 135349131. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry LibreTexts. (2024, January 27). 13.3: Factors Affecting Solubility. Retrieved from [Link]

• Chemistry LibreTexts. (2024, January 27). 17.5: Factors that Affect Solubility. Retrieved from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. Retrieved from [Link]

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Foreword: From Concept to Clinic – The Imperative for Superior Chelators in Targeted Alpha Therapy

An In-Depth Technical Guide: The Role of Macropa-NH2 Bifunctional Chelators in Targeted Alpha Therapy

Targeted Alpha Therapy (TAT) represents a paradigm shift in oncology, leveraging the potent, localized cytotoxicity of alpha-particle-emitting radionuclides to eradicate cancer cells with minimal collateral damage to healthy tissue.[1][2] The high linear energy transfer (LET) and short path length (50-100 µm) of alpha particles induce complex, difficult-to-repair double-strand DNA breaks, making TAT particularly effective against micrometastases and disseminated disease.[1] Actinium-225 (²²⁵Ac), with its 9.9-day half-life and a decay cascade that releases four high-energy alpha particles, stands out as one of the most promising radionuclides for this modality.[3][4][5]

However, the therapeutic success of ²²⁵Ac is fundamentally tethered to our ability to deliver it specifically to the tumor site and hold it there securely. This is the critical role of the bifunctional chelator: a molecule designed to bind the radiometal with high affinity and stability on one end, while providing a reactive handle on the other for covalent attachment to a tumor-targeting vector, such as a monoclonal antibody or peptide.

For years, the field relied on chelators like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid). While effective for many radiometals, DOTA's small 12-membered ring is a suboptimal fit for the large Ac³⁺ ion.[1][6] This mismatch necessitates harsh radiolabeling conditions (e.g., 80-95°C), which can denature sensitive biomolecules like antibodies, and the resulting complexes can exhibit limited in-vivo stability.[1][6][7]

This technical guide delves into the solution to this challenge: the macropa class of chelators. Specifically, we will explore the synthesis, application, and profound advantages of macropa-NH2 and its derivatives, which are revolutionizing the development of ²²⁵Ac-based radiopharmaceuticals.

The Macropa Advantage: A Superior Scaffold for Actinium-225

The core innovation of macropa is its 18-membered diaza-18-crown-6 macrocyclic structure, complemented by two picolinate pendant arms.[3][8] This larger, more flexible ring size provides a near-perfect topological fit for the large ionic radius of Ac³⁺.[4][9] This structural preorganization leads to several transformative advantages over traditional chelators.

Key Advantages Over DOTA:

• Mild Labeling Conditions: Macropa quantitatively chelates ²²⁵Ac at room temperature, preserving the structural integrity and immunoreactivity of heat-sensitive antibodies and other proteins.[10][11]

• Rapid Kinetics: Radiolabeling is remarkably fast, often achieving completion within 5 to 15 minutes at micromolar or even sub-micromolar concentrations of the chelator-conjugate.[1][3][8][12]

• Exceptional In-Vivo Stability: The resulting ²²⁵Ac-macropa complex is exceptionally inert, demonstrating high stability in human serum for over a week and minimizing the premature release of free ²²⁵Ac, which could lead to off-target toxicity.[8][10][13][14]

These features are not mere conveniences; they are critical enablers for the development of robust, safe, and effective TAT agents suitable for clinical translation.

Feature	DOTA	Macropa	Advantage for TAT
Radiolabeling Temp.	80-95°C	Room Temperature	Preserves integrity of antibodies/proteins[1][7]
Radiolabeling Time	30-60 min	5-15 min	Faster production, less radionuclide decay[8][13]
Chelator Conc.	High (mM)	Low (µM)	Enables high specific activity radiolabeling[3][8]
In-Vivo Stability (Ac-225)	Moderate; potential for daughter release	High; >95% intact after 7+ days	Reduces off-target toxicity[8][13][14]

From Macropa-NH2 to a Bifunctional Tool: The Chemistry of Conjugation

The macropa-NH2 molecule is the foundational building block for creating a bifunctional chelator. The primary amine (-NH2) group, typically installed on a benzene ring integrated into the macrocyclic backbone (e.g., H₂BZmacropa-NH₂), serves as a versatile synthetic handle.[4][15] While not typically used for direct conjugation to proteins, it is the key precursor for creating more specific and stable reactive groups.

Caption: Synthesis pathways from macropa-NH2 to various functionalized chelators.

The most common derivative is macropa-NCS, formed by treating macropa-NH2 with thiophosgene.[16] The resulting isothiocyanate (-NCS) group reacts readily with primary amines, such as the ε-amine of lysine residues on the surface of antibodies, to form a stable thiourea bond.[4][11] More recently, squaramide ethyl ester derivatives have been developed, which offer improved stability over isothiocyanates and react under similar conditions to form a highly stable vinylogous amide linkage.[8]

Experimental Protocols: A Self-Validating System

Trustworthiness in radiopharmaceutical development hinges on robust, reproducible protocols with integrated quality control. The following methods represent a standard workflow for producing a ²²⁵Ac-labeled, macropa-conjugated antibody.

Protocol 1: Conjugation of Macropa-NCS to a Monoclonal Antibody

Causality: This protocol aims to covalently attach the macropa chelator to the antibody. A slight molar excess of the chelator is used to ensure efficient conjugation without causing excessive modification that could impair antibody function. The reaction is performed at a physiological pH in a buffer free of competing amines (like Tris) and at a mild temperature (37°C) to maintain protein stability.[4][15]

• Preparation: Prepare the antibody in a suitable buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0) at a concentration of 5-10 mg/mL. Prepare a stock solution of Macropa-NCS in anhydrous DMSO (10-20 mM).

• Reaction: Add a 5- to 10-fold molar excess of the Macropa-NCS solution to the antibody solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at 37°C with gentle agitation.

• Purification: Remove unconjugated chelator and exchange the buffer using a desalting column (e.g., PD-10) or tangential flow filtration, eluting with a metal-free buffer (e.g., 0.1 M ammonium acetate, pH 5.5).

• Quality Control (QC):

  • Determine the chelator-to-antibody ratio (C/A) using mass spectrometry.

  • Assess the purity and aggregation of the immunoconjugate using size-exclusion HPLC (SE-HPLC).[13]

  • Confirm immunoreactivity via an ELISA or cell-binding assay to ensure the targeting function is preserved.[14]

• Storage: Store the purified immunoconjugate at 2-8°C or frozen at -20°C / -80°C as per antibody stability data.

Protocol 2: Radiolabeling of the Macropa-Immunoconjugate with ²²⁵Ac

Causality: This protocol leverages the superior kinetics of macropa. The reaction is performed at room temperature in a mildly acidic buffer (pH 5.5) which is optimal for ²²⁵Ac chelation by macropa.[1][13] The process is rapid, minimizing handling time and exposure.

• Preparation: In a low-adsorption microcentrifuge tube, combine the macropa-antibody conjugate (e.g., 50-100 µg) with 0.1 M ammonium acetate buffer (pH 5.5).

• Radionuclide Addition: Carefully add the required activity of ²²⁵Ac (e.g., 150 µCi or 5.55 MBq) to the conjugate solution.[4] The amount can be adjusted to achieve the desired specific activity.

• Incubation: Incubate at room temperature for 15-30 minutes.[1][4]

• Purification (Optional but Recommended): If necessary, remove any unchelated ²²⁵Ac using a desalting column pre-equilibrated with a pharmaceutically acceptable buffer (e.g., saline).

• Quality Control (QC):

  • Determine Radiochemical Purity (RCP) using instant thin-layer chromatography (iTLC) with a suitable mobile phase (e.g., 50 mM EDTA), where the radiolabeled antibody remains at the origin and free ²²⁵Ac moves with the solvent front.[4][14] An RCP of >95% is typically required.

  • Confirm purity and integrity with radio-HPLC.[14]

Caption: A validated workflow for the production of ²²⁵Ac-macropa immunoconjugates.

Preclinical Validation: Demonstrating Efficacy and Safety

The ultimate validation of a TAT agent lies in its biological performance. Studies consistently demonstrate the superiority of macropa-based constructs.

In-Vitro Stability and Cellular Studies

²²⁵Ac-macropa-antibody conjugates exhibit excellent stability, with >95% of the ²²⁵Ac remaining bound after 14 days of incubation in human serum.[13] Cytotoxicity assays show high, dose-dependent killing of antigen-positive cancer cells with minimal impact on antigen-negative control cells, confirming the target-specific action of the radiopharmaceutical.[14]

In-Vivo Biodistribution and Therapeutic Efficacy

Animal models are critical for assessing tumor targeting and therapeutic effect. In xenograft mouse models, ²²⁵Ac-macropa-antibody conjugates demonstrate high and specific tumor uptake with favorable tumor-to-background ratios.[1][13][14]

Conjugate	Tumor Model	Max. Tumor Uptake (%ID/g)	Therapeutic Outcome
[²²⁵Ac]Ac-mcp-D-PSMA	LNCaP (Prostate)	12.21 ± 4.31 at 24h	Favorable tumor-to-background ratios[7]
[²²⁵Ac]Ac-mcp-M-alb-PSMA	LNCaP (Prostate)	46.04 ± 7.77 at 128h	Substantially increased tumor uptake[1]
[²²⁵Ac]Ac(MacropaSq-hG250)	SK-RC-52 (ccRCC)	21.2 ± 6.5 at 3d	40% complete response; 88% survival at 84 days[8]
[²²⁵Ac]Ac-ch806	U87MG.de2-7 (Glioma)	>80 %ID/g	Significant, sustained tumor growth inhibition[13]
[²²⁵Ac]Ac-Macropa-PEG4-HEA125	MCF-7 (Breast)	15.7 ± 2.3 at 24h	Extensive tumor growth inhibition[14]

These studies often show that a single, low dose of the ²²⁵Ac-macropa conjugate can lead to complete tumor regression and significantly prolonged survival in mice, highlighting the immense therapeutic potential.[8][13]

Caption: Mechanism of Action for an ²²⁵Ac-macropa radioimmunoconjugate.

Beyond ²²⁵Ac and Antibodies: Expanding the Horizon

While this guide focuses on ²²⁵Ac and antibodies, the utility of macropa is broader. Researchers have successfully used macropa to chelate Radium-223 (²²³Ra), another clinically relevant alpha emitter, forming stable complexes that prevent the radionuclide's native bone-seeking behavior and allow it to be targeted to soft tissues.[17][18] Furthermore, macropa has been conjugated to small molecules and peptides, demonstrating its versatility across different targeting vector platforms.[7][19]

Conclusion and Future Outlook

The development of macropa-NH2 and its functionalized derivatives represents a cornerstone achievement in the field of targeted alpha therapy. By providing a chelator that enables rapid, room-temperature radiolabeling and forms exceptionally stable complexes with Actinium-225, macropa has overcome a critical bottleneck that previously hindered the clinical development of many TAT agents. The robust preclinical data, demonstrating profound therapeutic efficacy with minimal toxicity, paves the way for a new generation of potent and specific cancer therapies. As we move forward, research will continue to refine linker technologies, explore new targeting vectors, and ultimately translate these promising laboratory findings into life-saving clinical treatments.

References

• ResearchGate. (n.d.). ²²⁵Ac-labeled Macropa radioimmunoconjugates are stable in serum over... Retrieved from [Link]

• Kadassery, K. J., et al. (2022). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. Bioconjugate Chemistry. Retrieved from [Link]

• Washington University in St. Louis. (n.d.). Radium Chelation For Targeted Alpha Particle Therapy. Retrieved from [Link]

• Kottke, T., et al. (2022). Modulating the pharmacokinetic profile of Actinium-225-labeled macropa-derived radioconjugates by dual targeting of PSMA and albumin. Theranostics. Retrieved from [Link]

• Price, E. W., et al. (2024). Tumor targeted alpha particle therapy with an actinium-225 labelled antibody for carbonic anhydrase IX. Chemical Science. Retrieved from [Link]

• Kadassery, K. J., et al. (2022). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. PMC. Retrieved from [Link]

• Harris, M., et al. (2022). Conjugation and radiolabelling of [225Ac]Ac-macropa-tzPEG3Sq-ch806, a tumour-specific anti-EGFR antibody, and preclinical evaluation in a murine glioma model. Journal of Nuclear Medicine. Retrieved from [Link]

• Simon Fraser University. (2021). The Design, Synthesis, and Evaluation of Radiopharmaceuticals for Actinium-225. Retrieved from [Link]

• PubMed. (2026). [225Ac]Ac-Macropa-PEG4-HEA125 for Targeted α Therapy in Epithelial Cell Adhesion Molecule-Positive Tumors: Conjugation, Radiolabeling, and Efficacy. Retrieved from [Link]

• OSTI.GOV. (n.d.). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. Retrieved from [Link]

• Kadassery, K. J., et al. (2022). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. ACS Publications. Retrieved from [Link]

• Journal of Nuclear Medicine. (2024). Evaluation of 225Ac/134Ce-Macropa-PEG4-YS5 as a novel theranostic pair for prostate cancer therapy. Retrieved from [Link]

• Semantic Scholar. (2022). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. Retrieved from [Link]

• Oak Ridge National Laboratory. (2023). Reining in Radium for Nuclear Medicine: Extra-Large Chelator Development for an Extra-Large Ion. Retrieved from [Link]

• PMC. (n.d.). Chelating the Alpha Therapy Radionuclides 225Ac3+ and 213Bi3+ with 18-Membered Macrocyclic Ligands Macrodipa and Py-Macrodipa. Retrieved from [Link]

• Journal of Nuclear Medicine. (2020). MACROPA highly stable chelator of Radium-223 and functionalization attempts for targeted treatment of cancer. Retrieved from [Link]

• ResearchGate. (2023). Evaluation of 134 Ce/ 134 La as a PET Imaging Theranostic Pair for 225 Ac α-Radiotherapeutics. Retrieved from [Link]

• Kadassery, K. J., et al. (2022). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. Bioconjugate Chemistry. Retrieved from [Link]

• Mamat, C., et al. (n.d.). Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study. PMC. Retrieved from [Link]

• PMC. (2025). It's a match: use of the radionuclide theranostic pair 133La/225Ac for the radiopharmacological characterization of EGFR-targeted single-domain antibodies. Retrieved from [Link]

• OSTI.GOV. (2022). H₂BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy (Journal Article). Retrieved from [Link]

• Abou, D. S., et al. (2021). Towards the stable chelation of radium for biomedical applications with an 18-membered macrocyclic ligand. PMC. Retrieved from [Link]

• Mamat, C., et al. (2023). Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest. Inorganic Chemistry. Retrieved from [Link]

• University of Western Ontario. (2025). Synthesis and Application of a BzMacropa Analogue for Peptide Based Targeted Alpha Therapeutic Discovery. Retrieved from [Link]

• PMC. (n.d.). Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest. Retrieved from [Link]

• ResearchGate. (n.d.). An Eighteen‐Membered Macrocyclic Ligand for Actinium‐225 Targeted Alpha Therapy | Request PDF. Retrieved from [Link]

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An In-depth Technical Guide to the Physical Properties and Long-Term Storage of Macropa-NH2 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential physical and chemical properties of macropa-NH2 hydrochloride, a critical precursor in the development of next-generation radiopharmaceuticals. Furthermore, it offers evidence-based protocols and rationale for its long-term storage and handling to ensure its stability and integrity for research and development applications.

Introduction: The Significance of Macropa-NH2 Hydrochloride in Radiopharmaceutical Development

Macropa-NH2 hydrochloride has emerged as a pivotal building block in the field of radiometal chelation, particularly for therapeutic applications. It serves as the direct precursor to Macropa-NCS, a bifunctional chelator that demonstrates a remarkable ability to form highly stable complexes with large radiometals such as Actinium-225 (Ac-225).[1][2] This stability is paramount in preventing the premature release of the radioactive metal in vivo, which could otherwise lead to off-target toxicity and diminished therapeutic efficacy.[1] The "macrocyclic effect," a phenomenon where the pre-organized structure of the macrocyclic ligand minimizes the entropic penalty of complexation, contributes to the high thermodynamic stability and kinetic inertness of the resulting metal complexes.[1] The amine (-NH2) group on macropa-NH2 hydrochloride provides a reactive site for its conversion to the isothiocyanate (-NCS) group, enabling covalent conjugation to targeting biomolecules like antibodies and peptides for targeted alpha therapy (TAT).[1][2]

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of macropa-NH2 hydrochloride is fundamental for its effective use in synthesis and formulation.

Property	Value	Source(s)
CAS Number	2443966-86-5	[3][4][5]
Molecular Formula	C26H38ClN5O8	[3][4]
Molecular Weight	584.06 g/mol	[3][4][5]
Appearance	Yellow Oil or White to Pale-Yellow Solid	[3][4]
Purity	>98% (HPLC)	[4]
Solubility	H2O: ≥ 100 mg/mL (171.22 mM)[4] DMSO: 83.33 mg/mL (142.67 mM)[3][4]	[3][4]

Note: Sonication may be required to achieve complete dissolution.[3]

Long-Term Storage and Stability

The long-term stability of macropa-NH2 hydrochloride is critical for preserving its chemical integrity and ensuring the reproducibility of experimental results. The primary degradation pathway of concern is hydrolysis, particularly given its intended use in aqueous environments for bioconjugation after conversion to Macropa-NCS.

Recommended Storage Conditions

To mitigate degradation, the following storage conditions are recommended:

• Powder Form: For optimal long-term stability, the solid form of macropa-NH2 hydrochloride should be stored at -20°C .[3] Under these conditions, the material is expected to be stable for up to 3 years .[3] It is also advisable to store the compound in a desiccator to protect it from moisture.

• In Solvent: Once dissolved in a solvent, the stability of macropa-NH2 hydrochloride is reduced. Stock solutions should be stored at -80°C .[3] It is recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Under these conditions, the solution is expected to be stable for up to 1 year .[3]

Rationale for Storage Conditions and Handling Protocols

The stringent storage recommendations are based on the chemical nature of macropa-NH2 hydrochloride and its derivatives. The isothiocyanate derivative, Macropa-NCS, is particularly susceptible to hydrolysis in aqueous solutions, which reverts it to the parent amine, macropa-NH2.[1] While macropa-NH2 itself is more stable, minimizing exposure to moisture and elevated temperatures is a crucial preventative measure to ensure its purity and reactivity for subsequent synthetic steps.

Experimental Protocol: Preparation and Storage of Stock Solutions

• Aseptic Technique: To prevent microbial contamination, handle the compound and solvents in a sterile environment, such as a laminar flow hood.

• Solvent Selection: Choose a high-purity, anhydrous solvent appropriate for your intended application (e.g., DMSO or water).

• Dissolution: Accurately weigh the desired amount of macropa-NH2 hydrochloride and dissolve it in the appropriate volume of solvent to achieve the target concentration. If necessary, use sonication to facilitate dissolution.[3]

• Aliquoting: Immediately after preparation, divide the stock solution into smaller, single-use aliquots in appropriate storage vials.

• Storage: Tightly cap the vials and store them at -80°C.[3]

• Usage: When needed, remove a single aliquot and allow it to thaw at room temperature before use. Avoid repeated freeze-thaw cycles of the same aliquot.

Factors Influencing Stability

The stability of macropa-NH2 hydrochloride is influenced by several environmental factors. Understanding these factors is key to preventing degradation and ensuring the quality of the compound.

Caption: Key environmental factors influencing the stability of macropa-NH2 hydrochloride.

Conclusion

Macropa-NH2 hydrochloride is a cornerstone for the advancement of targeted alpha therapy. Its proper handling and storage are not merely procedural but are critical for ensuring the synthesis of high-quality, stable radiopharmaceuticals. By adhering to the guidelines outlined in this document, researchers can safeguard the integrity of this vital precursor, thereby contributing to the development of more effective and safer cancer treatments.

References

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• 3. Macropa-NH2 hydrochloride | TargetMol [targetmol.com]
• 4. Macropa-NH2 hydrochloride | 2443966-86-5 | MOLNOVA [molnova.com]
• 5. abmole.com [abmole.com]

Protocols & Analytical Methods

Technical Guide: Covalent Conjugation of macropa-NH2 to Monoclonal Antibodies via EDC/NHS Chemistry

Abstract

This comprehensive application note provides a detailed protocol for the covalent conjugation of the amine-functionalized chelator, macropa-NH2 hydrochloride, to the carboxyl groups of monoclonal antibodies (mAbs). The macropa chelator is of significant interest for the development of next-generation radiopharmaceuticals, particularly for Targeted Alpha Therapy (TAT) with radionuclides like Actinium-225 (²²⁵Ac).[1][2] This guide details a robust, two-step carbodiimide crosslinking strategy utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). We will elucidate the chemical principles, provide a step-by-step experimental workflow from antibody preparation to final conjugate characterization, and offer insights into process optimization and quality control.

Introduction: The Convergence of Biologics and Radiometals

Monoclonal antibodies represent a cornerstone of targeted therapy, leveraging their exquisite specificity to seek out and bind to antigens expressed on diseased cells.[] The conjugation of bifunctional chelating agents (BFCAs) to these mAbs allows for the stable coordination of therapeutic or diagnostic radiometals, creating powerful agents known as antibody-radionuclide conjugates (ARCs).[4][5]

The 18-membered macrocyclic chelator, macropa, has emerged as a superior scaffold for large radiometals like Actinium-225 (²²⁵Ac), which is a potent alpha-emitter for TAT.[6] Unlike traditional chelators such as DOTA, macropa enables rapid and stable radiolabeling under mild, ambient temperature conditions, which is crucial for preserving the structural and functional integrity of heat-sensitive antibodies.[2][7]

This guide focuses on the conjugation of macropa-NH2, a derivative featuring a primary amine handle. To form a stable amide bond with a monoclonal antibody, we target the carboxyl groups (-COOH) present on the antibody's aspartic acid (Asp) and glutamic acid (Glu) residues, as well as the C-terminus. This is achieved using a "zero-length" carbodiimide crosslinking chemistry, which facilitates the bond formation without becoming part of the final linkage.[8][9]

Principle of the Method: EDC/NHS Chemistry

The conjugation of macropa-NH2 to a monoclonal antibody is a two-step process mediated by EDC and NHS.[8] This approach offers greater control and efficiency compared to a single-step EDC reaction by minimizing side reactions like antibody polymerization.[9]

• Carboxyl Activation: EDC reacts with the carboxyl groups on the mAb to form a highly reactive but unstable O-acylisourea intermediate.[10]

• Intermediate Stabilization: In the presence of NHS, the O-acylisourea intermediate is rapidly converted into a semi-stable NHS ester. This amine-reactive intermediate is less susceptible to hydrolysis in an aqueous environment, increasing the overall efficiency of the conjugation reaction.[8][9]

• Amide Bond Formation: The primary amine of the macropa-NH2 molecule performs a nucleophilic attack on the NHS ester, forming a stable, covalent amide bond and releasing NHS.[]

The chemical pathway is illustrated below.

Figure 1: Reaction scheme for EDC/NHS-mediated conjugation of macropa-NH2 to a monoclonal antibody.

Overall Experimental Workflow

The end-to-end process involves preparing the antibody, performing the two-step conjugation, purifying the resulting conjugate, and finally, characterizing the product to ensure it meets quality specifications before proceeding to radiolabeling.

Figure 2: High-level workflow for the preparation of macropa-mAb conjugates.

Materials and Reagents

Reagent / Material	Recommended Specifications
Monoclonal Antibody (mAb)	>95% purity; concentration 2-10 mg/mL
macropa-NH2 hydrochloride	High purity, salt-free form preferred for accurate weighing
EDC (EDAC)	Molecular biology grade, store desiccated at -20°C
NHS (or Sulfo-NHS)	High purity, store desiccated at -20°C
Activation Buffer	0.1 M MES, 0.5 M NaCl, pH 6.0
Conjugation Buffer	Phosphate-Buffered Saline (PBS), pH 7.2-7.5
Quenching Solution	1 M Tris-HCl or Hydroxylamine, pH 8.5
Desalting / SEC Columns	e.g., PD-10 columns or equivalent for purification
Centrifugal Filter Units	Appropriate MWCO for the antibody (e.g., 30-50 kDa)
Solvents	Anhydrous DMSO or DMF for dissolving reagents

Causality Note: The choice of buffer is critical. Activation is performed in MES buffer at pH 6.0, which is optimal for EDC/NHS chemistry. The conjugation step can be performed at a more physiological pH (7.2-7.5).[12] Amine-containing buffers like Tris must be avoided during the reaction as they will compete with macropa-NH2, quenching the reaction.[13]

Detailed Experimental Protocol

This protocol is designed for conjugating ~5 mg of a typical IgG antibody (~150 kDa). Adjust volumes and reagent quantities proportionally for different amounts.

Part A: Antibody Preparation & Buffer Exchange

The goal of this step is to transfer the antibody into the appropriate amine-free Activation Buffer.

• Initial Preparation: Bring the antibody solution to room temperature. If starting from a lyophilized powder, reconstitute in the Activation Buffer.

• Buffer Exchange: Using a centrifugal filter unit with a molecular weight cutoff (MWCO) appropriate for your mAb (e.g., 50 kDa), wash the antibody with the Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0).

  • Add 5 mg of antibody to the filter unit.

  • Add Activation Buffer up to the maximum volume of the unit.

  • Centrifuge according to the manufacturer's instructions to concentrate the antibody.

  • Discard the flow-through.

  • Repeat this wash-and-concentrate cycle 3-4 times to ensure complete buffer exchange.

• Final Concentration: After the final wash, recover the antibody in a minimal volume of Activation Buffer. Adjust the final concentration to 5-10 mg/mL.

• Quantification: Measure the antibody concentration using a spectrophotometer at 280 nm (A280).

Part B: Two-Step Conjugation Reaction

Expert Insight: Perform this protocol sequentially and without delay between steps to maximize the yield, as the NHS-ester intermediate has a limited half-life in aqueous solution.[9]

• Reagent Preparation (Prepare Fresh):

  • EDC Stock: Weigh out EDC and dissolve in anhydrous DMSO or cold, sterile water to a final concentration of 10 mg/mL.

  • NHS Stock: Weigh out NHS (or Sulfo-NHS for better water solubility) and dissolve in anhydrous DMSO or cold, sterile water to a final concentration of 10 mg/mL.

  • macropa-NH2 Stock: Dissolve macropa-NH2 hydrochloride in Conjugation Buffer (PBS, pH 7.2) to a concentration of 10 mg/mL.

• Step 1: Antibody Activation

  • To your prepared antibody solution (e.g., 5 mg in ~0.5 mL of Activation Buffer), add the required volume of EDC and NHS stock solutions. A common starting point is a molar excess as described in the table below.[8]

Reagent	Recommended Molar Excess (over mAb)
EDC	50-100x
NHS	50-100x
macropa-NH2	20-50x

• Step 2: Conjugation with macropa-NH2

  • Add the calculated volume of the macropa-NH2 stock solution to the activated antibody mixture.

  • Incubate for an additional 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Step 3: Quenching (Optional but Recommended)

  • To stop the reaction and quench any remaining NHS esters, add a quenching solution (e.g., Tris or hydroxylamine) to a final concentration of 10-50 mM.[9]

  • Incubate for 15 minutes at room temperature.

Part C: Purification of the macropa-mAb Conjugate

Purification is essential to remove unreacted macropa-NH2 and reaction byproducts, which could interfere with subsequent radiolabeling and in-vivo applications. Size-exclusion chromatography (SEC) is the most common and effective method.[14][15]

• Column Equilibration: Equilibrate a desalting column (e.g., PD-10) with 3-4 column volumes of sterile PBS, pH 7.4.

• Sample Loading: Apply the entire quenched reaction mixture to the top of the equilibrated column.

• Elution: Elute the conjugate with PBS. The larger macropa-mAb conjugate will pass through the column quickly (in the void volume), while the smaller, unreacted molecules will be retained longer.[16]

• Fraction Collection: Collect fractions (e.g., 0.5 mL each).

• Identify Protein Peak: Measure the A280 of each fraction. Pool the fractions that contain the first protein peak, which corresponds to the purified conjugate.

Part D: Characterization and Quality Control

Thorough characterization is a self-validating step to ensure the conjugate is suitable for its intended use.[17]

• Purity and Aggregation Analysis:

  • Method: Analytical Size-Exclusion HPLC (SEC-HPLC).

  • Purpose: To assess the percentage of monomeric conjugate versus aggregates or fragments.[18] High levels of aggregation are undesirable as they can lead to immunogenicity and altered pharmacokinetics.[19]

  • Acceptance Criteria: Monomer content should typically be >95%.

• Chelate-to-Antibody Ratio (CAR) Determination:

  • Method: Mass Spectrometry (MS), preferably under native conditions.[20][21]

  • Purpose: To determine the average number of macropa molecules conjugated to each antibody. The CAR is a critical quality attribute that affects both immunoreactivity and the specific activity after radiolabeling.

  • Procedure: The purified conjugate is analyzed by MS. The resulting spectrum will show a distribution of peaks, each corresponding to the mass of the antibody plus an integer number of macropa molecules. Deconvolution of this spectrum provides the average CAR.[22][23]

• Functional Assessment (Optional):

  • Method: Enzyme-Linked Immunosorbent Assay (ELISA) or Surface Plasmon Resonance (SPR).

  • Purpose: To confirm that the conjugation process has not compromised the antibody's ability to bind to its target antigen.

Quality Control Parameter	Method	Typical Specification
Protein Concentration	A280 Spectrophotometry	Report Value (e.g., 1.0 mg/mL)
Purity / Aggregation	SEC-HPLC	>95% Monomer
Chelate-to-Antibody Ratio (CAR)	Mass Spectrometry	2 - 5 (Application Dependent)
Antigen Binding	ELISA / SPR	>80% of unconjugated mAb activity
Endotoxin	LAL Assay	< 1 EU/mg (for in-vivo use)

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low CAR / Poor Conjugation	- Inactive EDC/NHS (hydrolyzed).- Competing amines in buffer (e.g., Tris).- Incorrect pH for activation.- Insufficient molar excess of reagents.	- Use fresh, properly stored EDC/NHS.- Ensure all buffers are amine-free.- Verify pH of Activation Buffer is ~6.0.- Increase molar excess of EDC/NHS and/or macropa-NH2.
Antibody Aggregation	- Over-conjugation (high CAR).- Use of organic co-solvents (DMSO/DMF).- Harsh reaction conditions.	- Reduce molar excess of reagents or reaction time.- Minimize the volume of organic solvent to <10% (v/v).- Perform reaction at 4°C instead of room temperature.
Loss of Immunoreactivity	- Conjugation at or near the antigen-binding site (paratopes).- Denaturation or aggregation.	- This is a random conjugation method; if activity is lost, consider site-specific conjugation strategies.- Confirm low aggregation by SEC-HPLC.

Conclusion

The protocol described herein provides a reliable and reproducible method for conjugating macropa-NH2 to monoclonal antibodies using EDC/NHS chemistry. This procedure yields a stable immunoconjugate ready for subsequent radiolabeling with therapeutic or diagnostic radionuclides. By carefully controlling reaction parameters and implementing rigorous purification and characterization steps, researchers can produce high-quality macropa-mAb conjugates, paving the way for the development of novel and potent targeted radiopharmaceuticals.

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• PubMed. (1984). Conjugation of antibodies with bifunctional chelating agents: isothiocyanate and bromoacetamide reagents, methods of analysis, and subsequent addition of metal ions. Anal Biochem. Available at: [Link]

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• PubMed. (1990). Simplified method for conjugating macrocyclic bifunctional chelating agents to antibodies via 2-iminothiolane. Bioconjug Chem. Available at: [Link]

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• Bio-Synthesis, Inc. (n.d.). Chelator Bioconjugation Services. Available at: [Link]

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• PMC. (n.d.). Rapid and Efficient Production of Radiolabeled Antibody Conjugates Using Vacuum Diafiltration Guided by Mathematical Modeling. Available at: [Link]

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• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. biopharminternational.com [biopharminternational.com]
• 14. cshprotocols.cshlp.org [cshprotocols.cshlp.org]
• 15. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cytivalifesciences.com [cytivalifesciences.com]
• 17. bioagilytix.com [bioagilytix.com]
• 18. Separation of Monoclonal Antibodies by Analytical Size Exclusion Chromatography | IntechOpen [intechopen.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. sciex.com [sciex.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. lcms.labrulez.com [lcms.labrulez.com]
• 23. lcms.cz [lcms.cz]

Application Note: EDC/NHS-Mediated Peptide Conjugation Strategies for Macropa-NH₂ Hydrochloride in Targeted Alpha Therapy

Scientific Context & Rationale

Targeted Alpha Therapy (TAT) utilizing Actinium-225 ( 225 Ac) has emerged as a highly potent modality for treating metastatic cancers due to the high linear energy transfer of alpha particles[1]. The 18-membered macrocyclic chelator macropa ( N,N′ -bis[(6-carboxy-2-pyridil)methyl]-4,13-diaza-18-crown-6) has demonstrated unprecedented radiolabeling efficiency (complexing 225 Ac in just 5 minutes at room temperature) and superior in vivo stability compared to legacy chelators like DOTA[2].

To functionalize tumor-targeting peptides with this chelator, Macropa-NH₂ hydrochloride (CAS: 2443966-86-5) serves as a critical bifunctional precursor[3]. This guide details the robust EDC/NHS (carbodiimide/N-hydroxysuccinimide) zero-length crosslinking methodologies required to covalently conjugate Macropa-NH₂ to carboxylic acid-bearing peptides, ensuring high yields and preserved chelation integrity.

Mechanistic Causality & Experimental Design

As a self-validating system, a successful conjugation requires understanding the chemical causality behind each reagent:

The Role of EDC and NHS

EDC activates the terminal carboxylic acid (or Asp/Glu side chains) of the targeting peptide to form a highly reactive, yet unstable, O-acylisourea intermediate. The addition of NHS (or water-soluble Sulfo-NHS) converts this intermediate into a semi-stable NHS ester. Causality: This stabilization prevents the competing aqueous hydrolysis of the O-acylisourea, significantly increasing the half-life of the reactive species and driving the subsequent aminolysis to completion.

Neutralization of the Hydrochloride Salt (Critical Step)

Macropa-NH₂ is supplied as a stable hydrochloride salt, meaning the primary amine is protonated ( −NH3+​ ) and strictly non-nucleophilic[3]. Causality: Failure to neutralize this salt will result in zero conjugation.

• In organic solvents (DMF/DMSO): A non-nucleophilic tertiary amine base such as N,N -Diisopropylethylamine (DIPEA) must be added in molar excess to liberate the free amine.

• In aqueous buffers: The reaction pH must be shifted to 7.5–8.0 during the conjugation step to ensure a sufficient population of deprotonated, nucleophilic amines capable of attacking the NHS ester.

Workflow Visualization

Caption: Two-step EDC/NHS conjugation workflow for coupling Macropa-NH2·HCl to a peptide.

Experimental Protocols

Note: The following protocols assume the peptide lacks competing primary amines (e.g., unprotected Lysines). If internal lysines are present, orthogonal protection strategies (e.g., on-resin coupling prior to global deprotection) are required.

Protocol A: Solution-Phase Conjugation in Organic Solvent (Preferred for Hydrophobic Peptides)

This method utilizes anhydrous conditions to prevent NHS ester hydrolysis, maximizing the final yield.

Reagents & Equipment:

• Peptide (lyophilized powder)

• Macropa-NH₂ hydrochloride

• EDC·HCl and NHS

• Anhydrous N,N -Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• N,N -Diisopropylethylamine (DIPEA)

Step-by-Step Methodology:

• Peptide Dissolution: Dissolve the peptide in anhydrous DMF to a concentration of 10–20 mM.

• Activation: Add 1.5 molar equivalents of EDC·HCl and 1.5 molar equivalents of NHS to the peptide solution. Stir at room temperature (RT) for 30–45 minutes.

  • Self-Validation Check: Quench a 1 µL aliquot in 50% Acetonitrile/Water and analyze via LC-MS to confirm the mass shift corresponding to the NHS ester (+97 Da). Do not proceed until >90% conversion is observed.

• Macropa Preparation: In a separate vial, dissolve 1.2 to 1.5 molar equivalents of Macropa-NH₂ hydrochloride in anhydrous DMF. Add 5.0 molar equivalents of DIPEA to neutralize the HCl salt and activate the amine.

• Conjugation: Add the neutralized Macropa-NH₂ solution to the activated peptide. Stir continuously at RT for 2–4 hours.

• Quenching & Purification: Quench the reaction with 5% aqueous trifluoroacetic acid (TFA) to neutralize the DIPEA. Purify the conjugate via preparative Reverse-Phase HPLC (RP-HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

Protocol B: Aqueous Conjugation (For Hydrophilic Peptides/Miniproteins)

Step-by-Step Methodology:

• Activation: Dissolve the peptide in 0.1 M MES buffer (pH 5.5–6.0). Add 10 molar equivalents of EDC and 20 molar equivalents of Sulfo-NHS. Incubate for 15 minutes at RT.

• Buffer Exchange (Optional but Recommended): For larger miniproteins, remove excess EDC/Sulfo-NHS using a spin desalting column equilibrated with 0.1 M Sodium Phosphate buffer (pH 7.5).

• Conjugation: Add 5–10 molar equivalents of Macropa-NH₂ hydrochloride directly to the activated peptide. Immediately verify the pH is between 7.5 and 8.0 (adjust with 0.1 M NaOH if the acidic hydrochloride salt drops the pH). Incubate for 2 hours at RT.

• Purification: Isolate the conjugate via Size Exclusion Chromatography (SEC) or Solid Phase Extraction (SPE).

Optimization & Troubleshooting Data

To ensure reproducible self-validating systems, refer to the following optimization parameters:

Parameter	Optimal Range	Mechanistic Rationale	Troubleshooting Consequence
Activation pH (Aqueous)	5.5 – 6.0	EDC is most efficient at slightly acidic pH; minimizes rapid hydrolysis of the O-acylisourea.	pH > 6.5 leads to rapid hydrolysis and low activation yield.
Conjugation pH (Aqueous)	7.5 – 8.0	Deprotonates the Macropa-NH₂ primary amine (pKa ~9.0) to make it highly nucleophilic.	pH < 7.0 results in a protonated, unreactive amine (failed conjugation).
DIPEA Ratio (Organic)	3:1 to 5:1 (Base:Macropa)	Fully neutralizes the Macropa-NH₂·HCl salt and maintains basicity during the reaction.	Insufficient base leaves the Macropa amine protonated.
Molar Ratio (Macropa:Peptide)	1.2:1 to 5:1	Drives the bimolecular reaction to completion while avoiding excessive waste of the high-value chelator.	Excessively high ratios complicate downstream HPLC purification.

Quality Control & Validation

Post-purification, the conjugate must undergo stringent QC to ensure it is viable for radiopharmaceutical applications:

• Structural Confirmation: Utilize High-Resolution LC-MS to verify the exact mass of the Peptide-Macropa conjugate and confirm the absence of unreacted Macropa-NH₂.

• Radiolabeling Efficacy Test: Perform a functional assay using surrogate isotopes (e.g., 134 Ce or nat La) or trace 225 Ac. The conjugate should demonstrate >95% radiochemical yield (RCY) within 5-15 minutes at room temperature, confirming that the 18-membered macrocycle was not structurally compromised during the coupling process[4].

Sources

• 1. Actinium-225 for Targeted α Therapy: Coordination Chemistry and Current Chelation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Eighteen-Membered Macrocyclic Ligand for Actinium-225 Targeted Alpha Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

synthesizing macropa-isothiocyanate (macropa-ncs) from macropa-nh2 hydrochloride

High-Yield Synthesis and Bioconjugation of Macropa-Isothiocyanate (Macropa-NCS) for Actinium-225 Targeted Alpha Therapy

Mechanistic Rationale: The Macropa Scaffold and Isothiocyanate Chemistry

In the development of Targeted Alpha Therapy (TAT) radiopharmaceuticals, Actinium-225 ( 225 Ac) is highly prized for its potent emission of four alpha particles per decay chain. However, traditional macrocyclic chelators like DOTA require elevated temperatures (e.g., 80°C) to overcome the kinetic inertness of complexing the large Ac 3+ ion, which invariably denatures sensitive biological targeting vectors like monoclonal antibodies. The 18-membered diaza-crown ether ligand, Macropa, solves this by achieving quantitative 225 Ac complexation in under 5 minutes at room temperature[1].

To utilize this chelator, it must be covalently attached to the biological vector. Macropa-NH 2​ hydrochloride serves as the foundational precursor[2]. Because a primary amine is not intrinsically reactive toward the amino acid residues of proteins, it must be converted into an isothiocyanate (-NCS) group to create Macropa-NCS[3]. The isothiocyanate acts as a highly specific electrophile. At a slightly basic pH (8.5–9.0), the ϵ -amino groups of lysine residues on the antibody become deprotonated and highly nucleophilic, attacking the central carbon of the isothiocyanate to form an irreversible, highly stable thiourea linkage[3].

Pathway Visualization

Synthetic workflow from Macropa-NH2 to 225Ac-radiolabeled bioconjugates.

Experimental Protocol 1: Synthesis of Macropa-NCS from Macropa-NH 2​ Hydrochloride

Causality & Self-Validation: The conversion of Macropa-NH 2​ to Macropa-NCS using thiophosgene (CSCl 2​ ) generates hydrochloric acid (HCl) as a byproduct[2]. If left unneutralized, this acid will protonate the remaining unreacted Macropa-NH 2​ , rendering it non-nucleophilic and prematurely halting the reaction. Therefore, a stoichiometric excess of a base (e.g., Na 2​ CO 3​ ) is strictly required to scavenge the acid[4]. Furthermore, because the resulting isothiocyanate group is susceptible to hydrolysis back to an amine in aqueous basic conditions, the reaction must be performed in anhydrous or carefully controlled biphasic conditions, and the final product must be protected from moisture[1].

Materials:

• Macropa-NH 2​ hydrochloride[2]

• Thiophosgene (CSCl 2​ ) (Caution: Highly toxic, perform in a fume hood)

• Anhydrous Sodium carbonate (Na 2​ CO 3​ )

• Anhydrous acetone

Step-by-Step Methodology:

• Preparation of the Base Suspension: Suspend Macropa-NH 2​ hydrochloride (1.0 eq) and Na 2​ CO 3​ (10.0 eq) in anhydrous acetone. Rationale: The large excess of solid Na 2​ CO 3​ acts as an insoluble acid scavenger, driving the reaction forward without introducing water that could hydrolyze the final NCS product.

• Thiocarbonyl Transfer: Cool the suspension to 0°C. Slowly add thiophosgene (5.0 eq) dropwise under vigorous stirring. Rationale: Cooling controls the exothermic nature of the reaction and minimizes side reactions.

• Reaction Incubation: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Extraction and Isolation: Filter the mixture to remove unreacted Na 2​ CO 3​ and precipitated salts. Concentrate the filtrate under reduced pressure at 30°C to yield the crude Macropa-NCS as a pale-orange solid[4].

• Validation: Confirm the presence of the -NCS group via HRMS (expected mass shift of +42 Da from the amine precursor). Due to its hydrolytic sensitivity, the crude concentrate is often used immediately for bioconjugation without extensive aqueous HPLC purification[1].

Experimental Protocol 2: Bioconjugation to Targeting Antibodies

Causality & Self-Validation: The conjugation buffer must be strictly maintained between pH 8.5 and 9.0[3]. Below pH 8.0, lysine residues remain protonated (-NH 3+​ ) and cannot attack the isothiocyanate. Above pH 9.5, the rate of Macropa-NCS hydrolysis outcompetes the conjugation reaction. Unreacted chelator must be completely removed via size-exclusion chromatography (SEC); otherwise, free Macropa will competitively chelate 225 Ac, leading to a false-positive radiochemical yield during Quality Control (QC) but failing to deliver the dose to the tumor in vivo[5].

Materials:

• Monoclonal antibody (mAb)

• Macropa-NCS (freshly prepared stock in anhydrous DMF)[5]

• 0.1 M Sodium bicarbonate buffer (pH 9.0)[5]

• PD-10 desalting columns (Size-Exclusion Chromatography)[5]

Step-by-Step Methodology:

• Buffer Exchange: Exchange the mAb into 0.1 M sodium bicarbonate buffer (pH 9.0) using a PD-10 column or centrifugal filter. Adjust the protein concentration to 1–5 mg/mL[5].

• Chelator Addition: Prepare a 10 mM stock of Macropa-NCS in anhydrous DMF. Add a 10- to 20-fold molar excess of Macropa-NCS to the mAb solution[5]. Rationale: DMF ensures the hydrophobic Macropa-NCS remains soluble before reacting. The molar excess compensates for parallel hydrolysis of the NCS group.

• Incubation: Incubate the mixture for 4–16 hours at room temperature with gentle end-over-end mixing[5].

• Purification: Elute the reaction mixture through a fresh PD-10 column pre-equilibrated with PBS (pH 7.4) or 0.1 M ammonium acetate (pH 5.5) for immediate radiolabeling. The high-molecular-weight conjugate elutes first, while the small unreacted Macropa-NCS is retained in the column matrix[5].

Quantitative Data & Reaction Parameters

The following table summarizes the critical physicochemical and procedural metrics for Macropa-NCS synthesis and utilization.

Parameter	Value / Specification	Mechanistic Significance
Precursor Molecular Weight	547.6 g/mol (Macropa-NH 2​ )[6]	Baseline for mass spectrometry validation.
Product Molecular Weight	589.7 g/mol (Macropa-NCS)[3]	Confirms successful addition of the thiocarbonyl group.
Conjugation pH Range	8.5 – 9.0[3]	Optimizes lysine deprotonation while minimizing NCS hydrolysis.
Chelator:Antibody Ratio	10:1 to 20:1 molar excess[5]	Ensures a final chelator-to-antibody ratio (CAR) of ~1:1 to 2:1.
Radiolabeling Temperature	20°C – 25°C (Room Temp)[1]	Preserves the tertiary structure of heat-sensitive antibodies.
Radiolabeling Time	5 – 30 minutes[1]	Rapid kinetics prevent radiolytic degradation of the vector.

References

• H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy - ACS Publications. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. evitachem.com [evitachem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. medkoo.com [medkoo.com]

Application Notes and Protocols for In Vivo Biodistribution Evaluation of Macropa-NH2 Targeted Radioconjugates

Introduction: The Imperative for Advanced Chelators in Targeted Radiopharmaceuticals

The advent of targeted radiopharmaceuticals has revolutionized the landscape of oncology, offering the potential for both precise diagnosis and potent therapy (theranostics). The efficacy of these agents hinges on the stable chelation of a radionuclide to a targeting biomolecule, such as a peptide or antibody. This linkage is mediated by a bifunctional chelator, a molecule that must exhibit rapid, high-yield radiolabeling under mild conditions while maintaining exceptional in vivo stability to prevent the release of the free radiometal.[1][2][3]

Macropa-NH2, an 18-membered macrocyclic chelator, has emerged as a promising platform for the development of next-generation radiopharmaceuticals.[4][5] Its pre-organized structure allows for efficient and stable complexation of a variety of radiometals, including those with larger ionic radii, often under milder conditions than traditional chelators like DOTA.[4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo biodistribution evaluation of Macropa-NH2 targeted radioconjugates. We will delve into the underlying principles, provide detailed experimental protocols, and offer insights into data analysis and interpretation.

PART 1: The Scientific Rationale - Why Macropa-NH2?

The choice of chelator is a critical determinant of the pharmacokinetic profile and overall performance of a radiopharmaceutical. Macropa-NH2 offers several advantages over established chelators:

• Favorable Radiolabeling Kinetics: Studies have demonstrated that Macropa and its derivatives can achieve near-quantitative radiolabeling yields at room temperature and with low ligand-to-metal ratios, a significant advantage when working with sensitive biomolecules.[4][5]

• High In Vivo Stability: The macrocyclic structure of Macropa-NH2 imparts high thermodynamic stability and kinetic inertness to the resulting radiometal complex, minimizing the in vivo release of the radionuclide which can lead to off-target radiation exposure and compromised imaging quality.[5][6]

• Versatility: The Macropa scaffold can be readily functionalized, as exemplified by the amine group in Macropa-NH2, allowing for straightforward conjugation to a wide array of targeting vectors.

These properties make Macropa-NH2 an attractive candidate for developing radioconjugates for both diagnostic imaging (e.g., with Gallium-68 or Zirconium-89) and targeted radionuclide therapy (e.g., with Lutetium-177 or Actinium-225).[7][8]

PART 2: Experimental Design and Protocols

A robust in vivo biodistribution study is essential to characterize the pharmacokinetic properties of a novel Macropa-NH2 radioconjugate. This involves a combination of non-invasive in vivo imaging and quantitative ex vivo analysis.[9][10][11]

Radiolabeling and Quality Control of the Macropa-NH2 Radioconjugate

The first critical step is the efficient and reproducible radiolabeling of the Macropa-NH2 conjugated targeting molecule.

Protocol 1: Radiolabeling of a Macropa-NH2 Conjugated Peptide with a Diagnostic Radionuclide (e.g., Gallium-68)

• Reagent Preparation:

  • Prepare a stock solution of the Macropa-NH2 conjugated peptide in metal-free water at a concentration of 1 mg/mL.

  • Prepare a reaction buffer of 0.1 M ammonium acetate, pH 5.5.

  • Obtain Gallium-68 (⁶⁸Ga) from a ⁶⁸Ge/⁶⁸Ga generator according to the manufacturer's instructions.

• Radiolabeling Reaction:

  • In a sterile, low-binding microcentrifuge tube, combine 10-20 µg of the Macropa-NH2 conjugated peptide with 500 µL of the reaction buffer.

  • Add 100-200 MBq of ⁶⁸GaCl₃ in HCl to the peptide solution.

  • Gently mix and incubate at room temperature for 10-15 minutes.

• Quality Control:

  • Radiochemical Purity (RCP): Determine the RCP using instant thin-layer chromatography (iTLC) or radio-high-performance liquid chromatography (radio-HPLC). For iTLC, a common mobile phase is 0.1 M citrate buffer, pH 4.5. The radiolabeled conjugate should remain at the origin, while free ⁶⁸Ga will migrate with the solvent front. An RCP of >95% is generally considered acceptable.

  • Purification (if necessary): If the RCP is below 95%, the product can be purified using a C18 Sep-Pak cartridge.

Causality Behind Experimental Choices:

• pH: The choice of a slightly acidic pH (5.5) is optimal for the complexation of many trivalent metals like ⁶⁸Ga without causing degradation of the peptide.

• Temperature: The ability to perform the reaction at room temperature is a key advantage of Macropa-NH2, preserving the integrity of sensitive biomolecules.[4]

• Quality Control: Rigorous quality control is paramount to ensure that the observed biodistribution is due to the radioconjugate and not free radionuclide.[12]

Diagram 1: Radiolabeling and Quality Control Workflow

Caption: Workflow for radiolabeling and quality control of a Macropa-NH2 conjugate.

In Vivo Biodistribution Study Design

A well-designed in vivo study will provide data on the uptake, distribution, and clearance of the radioconjugate.[13]

Animal Models:

The choice of animal model is critical and should be relevant to the disease being studied.[14] For many oncology applications, immunodeficient mice (e.g., NOD-SCID or athymic nude mice) bearing human tumor xenografts are commonly used.[14] For studies involving immunocompetent models, syngeneic tumor models are appropriate.[15] A minimum of 3-5 animals per time point is recommended for statistical significance.[13]

Experimental Groups:

• Experimental Group: Animals injected with the Macropa-NH2 radioconjugate.

• Blocking Group (Optional but Recommended): To demonstrate target specificity, a group of animals can be co-injected with an excess of the non-radiolabeled targeting molecule. A significant reduction in tumor uptake in this group compared to the experimental group indicates target-specific binding.

Time Points:

The selection of time points should be designed to capture the key phases of biodistribution: initial distribution, peak tumor uptake, and clearance. For a ⁶⁸Ga-labeled peptide, typical time points might be 30 minutes, 1 hour, and 2 hours post-injection. For larger molecules like antibodies labeled with longer-lived radionuclides (e.g., ⁸⁹Zr), later time points (e.g., 24, 48, 72 hours) are necessary.[16]

In Vivo Imaging Protocol (PET/CT)

Non-invasive imaging provides a dynamic and longitudinal view of the radioconjugate's biodistribution.[17][18][19]

Protocol 2: Small Animal PET/CT Imaging

• Animal Preparation:

  • Anesthetize the animal using isoflurane (2-3% for induction, 1-2% for maintenance) in oxygen.[20][21]

  • Place the animal on the scanner bed and monitor vital signs (respiration, temperature).[22]

• Radiotracer Administration:

  • Administer a known amount of the radiolabeled Macropa-NH2 conjugate (typically 1-10 MBq for mice) via intravenous (tail vein) injection.[13][20] The injection volume should be kept low (e.g., 100-200 µL for mice).[13]

• Image Acquisition:

  • At the desired time points post-injection, acquire a whole-body PET scan (typically 10-20 minutes).[23]

  • Following the PET scan, acquire a CT scan for anatomical co-registration and attenuation correction.[21]

• Image Analysis:

  • Reconstruct the PET/CT images.

  • Draw regions of interest (ROIs) on the images corresponding to various organs and the tumor.

  • Quantify the radioactivity concentration in each ROI, typically expressed as a percentage of the injected dose per gram of tissue (%ID/g) or Standardized Uptake Value (SUV).

Ex Vivo Biodistribution Protocol

Ex vivo analysis provides the "gold standard" for quantitative biodistribution data, offering higher accuracy and resolution than in vivo imaging.[24]

Protocol 3: Ex Vivo Tissue Harvesting and Gamma Counting

• Animal Euthanasia and Tissue Collection:

  • At the pre-determined time points, euthanize the animals according to approved institutional protocols.

  • Immediately collect blood via cardiac puncture.

  • Dissect and collect all major organs and tissues of interest (e.g., tumor, heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone, brain).

• Sample Processing:

  • Gently blot the tissues to remove excess blood and weigh each sample.

• Gamma Counting:

  • Place each tissue sample in a pre-weighed gamma counter tube.

  • Measure the radioactivity in each sample using a calibrated gamma counter.

  • Also, count an aliquot of the injected dose as a standard.

• Data Calculation:

  • Calculate the %ID/g for each tissue using the following formula: %ID/g = (Counts per minute in tissue / Tissue weight in grams) / (Total injected counts per minute) * 100%

Diagram 2: In Vivo and Ex Vivo Biodistribution Workflow

Caption: Integrated workflow for in vivo and ex vivo biodistribution studies.

PART 3: Data Presentation and Interpretation

Clear and concise presentation of biodistribution data is crucial for accurate interpretation.

Tabular Summary of Biodistribution Data

Summarize the quantitative ex vivo biodistribution data in a table.

Table 1: Example Biodistribution Data for a ⁶⁸Ga-Labeled Macropa-NH2-Peptide in Tumor-Bearing Mice (%ID/g ± SD)

Tissue	30 min	1 hour	2 hours
Blood	2.5 ± 0.4	1.1 ± 0.2	0.5 ± 0.1
Tumor	5.8 ± 0.9	6.5 ± 1.1	4.2 ± 0.7
Heart	0.8 ± 0.1	0.4 ± 0.1	0.2 ± 0.05
Lungs	1.2 ± 0.3	0.7 ± 0.2	0.4 ± 0.1
Liver	3.1 ± 0.6	2.2 ± 0.4	1.5 ± 0.3
Spleen	0.9 ± 0.2	0.5 ± 0.1	0.3 ± 0.08
Kidneys	15.2 ± 2.5	10.1 ± 1.8	6.3 ± 1.2
Muscle	0.5 ± 0.1	0.3 ± 0.07	0.2 ± 0.04
Bone	0.7 ± 0.2	0.5 ± 0.1	0.3 ± 0.06

Interpretation of Results

• Tumor Uptake and Retention: High and sustained tumor uptake is desirable for both imaging and therapeutic applications.

• Tumor-to-Background Ratios: Calculate the ratios of tumor uptake to that of non-target tissues (e.g., muscle, blood) to assess the imaging contrast and potential for therapeutic efficacy.

• Clearance Profile: The route and rate of clearance (e.g., renal vs. hepatobiliary) are critical for dosimetry and minimizing radiation dose to healthy organs.[25][26] High kidney uptake is common for small peptides and requires careful monitoring.

• In Vivo Stability: Significant uptake in non-target organs like the bone (for certain radiometals) could indicate in vivo demetallation of the radioconjugate. The low bone uptake in the example table suggests good in vivo stability of the Macropa-NH2 chelate.

Conclusion: A Robust Framework for Advancing Targeted Radiopharmaceuticals

The in vivo biodistribution evaluation of Macropa-NH2 targeted radioconjugates is a cornerstone of their preclinical development. By following the detailed protocols and understanding the scientific rationale outlined in this application note, researchers can generate high-quality, reproducible data to assess the potential of their novel radiopharmaceuticals. The favorable properties of Macropa-NH2, combined with a rigorous evaluation pipeline, will undoubtedly contribute to the development of the next generation of targeted diagnostic and therapeutic agents for a multitude of diseases.

References

• JoVE. (2022, September 6). Cardiac PET/CT Imaging Protocol for Small Animals. JoVE Journal. [Link]

• Ljungberg, M., et al. (n.d.). MIB Guides: Preclinical radiopharmaceutical dosimetry. PMC - NIH. [Link]

• Ferreira, C. L., et al. (2025, August 8). A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models. ResearchGate. [Link]

• Ferreira, C. L., et al. (2025, October 28). A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models. PubMed. [Link]

• Ferreira, C. L., et al. (2025, October 28). A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models. PMC. [Link]

• Milenic, D. E., et al. (2002, May 15). In vivo comparison of macrocyclic and acyclic ligands for radiolabeling of monoclonal antibodies with 177Lu for radioimmunotherapeutic applications. PubMed. [Link]

• University of Eastern Finland. (2013). Biodistribution studies in small animal models using pre-clinical SPECT/CT imaging. University of Eastern Finland. [Link]

• Rutgers Office for Research. (n.d.). PET/CT IMAGING IN MICE AND RATS. Rutgers University. [Link]

• Small Animal Imaging Program. (2019, December 1). SOP50102: Positron Emission Tomography (PET)/X-Ray Computerized Tomography (CT) imaging protocol: [18F]-FDG and [18F]-FLT radiotracers. Frederick National Laboratory for Cancer Research. [Link]

• UNC School of Medicine. (2008, August 12). SOP/Guidlines for Animal PET/CT Imaging Studies. University of North Carolina. [Link]

• Chong, H.-S., et al. (2002, June 18). Synthesis and Biological Evaluation of Novel Macrocyclic Ligands with Pendent Donor Groups as Potential Yttrium Chelators for Radioimmunotherapy with Improved Complex Formation Kinetics. ACS Publications. [Link]

• TRACER. (n.d.). Radiation dosimetry study: preclinical and early phase clinical trials. TRACER. [Link]

• Drahoš, B., et al. (2018, September 5). Improved Conjugation, 64-Cu Radiolabeling, in Vivo Stability, and Imaging Using Nonprotected Bifunctional Macrocyclic Ligands: Bis(Phosphinate) Cyclam (BPC) Chelators. ACS Publications. [Link]

• Vu-Quang, H., et al. (n.d.). Radiolabeling, Quality Control and In Vivo Imaging of Multimodal Targeted Nanomedicines. MDPI. [Link]

• Fueger, B. J., et al. (2003, October 14). Initial Experience in Small Animal Tumor Imaging with a Clinical Positron Emission Tomography/Computed Tomography Scanner Using 2-[F-18]Fluoro-2-deoxy-d-glucose. Cancer Research. [Link]

• Ferra-rese, M., et al. (2022, June 28). Chelation of Theranostic Copper Radioisotopes with S-Rich Macrocycles: From Radiolabelling of Copper-64 to In Vivo Investigation. Unipd. [Link]

• Jansen, T. K. H., et al. (2022, February 4). Preclinical biodistribution and dosimetry and human biodistribution comparing 18F-rhPSMA-7 and single isomer 18F-rhPSMA-7.3. PMC. [Link]

• Cal-Gonzalez, J., et al. (n.d.). F-FES Radiation Dosimetry Preliminary Estimates for Preclinical Studies based on Voxelized Phantom. IPEN. [Link]

• Bioemtech. (2025, March 26). Biodistributions and Imaging in early-stage drug development research: a comparative analysis. Bioemtech. [Link]

• Deroose, C. M., et al. (2021, March 1). Preclinical Applications of Multi-Platform Imaging in Animal Models of Cancer. Cancer Research. [Link]

• Cal-Gonzalez, J., et al. (2022, December 20). 18F-FES radiation dosimetry preliminary estimates for preclinical studies based on voxelized phantom. Redalyc. [Link]

• Mark-Welch, J. L., et al. (2023, March 16). Animal Models and Their Role in Imaging-Assisted Co-Clinical Trials. MDPI. [Link]

• Krasniqi, A., et al. (2022, November 11). Radiolabelling small and biomolecules for tracking and monitoring. RSC Publishing. [Link]

• Nedrow, J. R., et al. (2016, January 14). Imaging, Biodistribution, and Dosimetry of Radionuclide-Labeled PD-L1 Antibody in an Immunocompetent Mouse Model of Breast Cancer. AACR Journals. [Link]

• Deri, M. A., et al. (2017, June 2). Evaluation of macrocyclic hydroxyisophthalamide ligands as chelators for zirconium-89. Semantic Scholar. [Link]

• Müller, C., et al. (n.d.). Establishment of a clinical SPECT/CT protocol for imaging of 161Tb. ResearchGate. [Link]

• ResearchGate. (n.d.). Structures of some common macrocyclic and acyclic chelators for use in ⁶⁸Ga radiopharmaceuticals. ResearchGate. [Link]

• Thiele, N. A., et al. (2023, May 18). Evaluation of 134 Ce/ 134 La as a PET Imaging Theranostic Pair for 225 Ac α-Radiotherapeutics. ResearchGate. [Link]

• Thiele, N. A., et al. (2023, May 18). Evaluation of 134Ce/134La as a PET Imaging Theranostic Pair for 225Ac α-Radiotherapeutics. PMC. [Link]

• Thiele, N. A., et al. (2023, May 18). Evaluation of 134Ce/134La as a PET Imaging Theranostic Pair for 225Ac a-Radiotherapeutics. JNM. [Link]

• He, H., et al. (2020, May 1). Practical Considerations for Quantitative Clinical SPECT/CT Imaging of Alpha Particle Emitting Radioisotopes. Journal of Nuclear Medicine. [Link]

• Wusiman, A., et al. (2023, March 17). Advances in Radionuclides and Radiolabelled Peptides for Cancer Therapeutics. MDPI. [Link]

• Gawne, P. J., et al. (2014, April 2). Radiolabeling of Nanoparticles and Polymers for PET Imaging. MDPI. [Link]

• Berry, D. J., et al. (2017, October 25). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Dalton Transactions. [Link]

• Williams, M. H., et al. (n.d.). Fluorine-18 Incorporation and Radiometal Coordination of Macropa Ligands for PET Imaging and Targeted Alpha Therapy†. ChemRxiv. [Link]

• Anthem. (n.d.). Radiopharmaceutical Tumor Localization (SPECT), Single Area. Anthem. [Link]

• Bioemtech. (2024, October 31). Chelators for the next generation of Theranostic Soft Radiometals. Bioemtech. [Link]

• Szostak, A., et al. (n.d.). Radiolabeled Peptides and Antibodies in Medicine. PMC. [Link]

• Berry, D. J., et al. (2017, October 25). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. PMC. [Link]

• Frontiers. (2025, August 6). Targeted radionuclide therapy and diagnostic imaging of SSTR positive neuroendocrine tumors: a clinical update in the new decade. Frontiers. [Link]

• Deri, M. A., et al. (n.d.). Evaluation of macrocyclic hydroxyisophthalamide ligands as chelators for zirconium-89. PLOS One. [Link]

• McDevitt, M. R., et al. (2014, September 1). Efficient 1-Step Radiolabeling of Monoclonal Antibodies to High Specific Activity with 225Ac for α-Particle Radioimmunotherapy of Cancer. Journal of Nuclear Medicine. [Link]

• Freimoser-Kordik, M., et al. (n.d.). Development of Antibody Immuno-PET/SPECT Radiopharmaceuticals for Imaging of Oncological Disorders—An Update. MDPI. [Link]

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• 2. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of 134Ce/134La as a PET Imaging Theranostic Pair for 225Ac α-Radiotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Chelators for the next generation of Theranostic Soft Radiometals - Bioemtech | Enabling radiopharmaceutical innovation through CRO and desktop imaging technologies [bioemtech.com]
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• 10. A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Radiolabelling small and biomolecules for tracking and monitoring - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06236D [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Macropa-NH2 Hydrochloride Conjugation

As a Senior Application Scientist, I frequently work with researchers developing next-generation targeted alpha therapy (TAT) radiopharmaceuticals. The 18-membered macrocyclic chelator, Macropa, is an industry standard because it can1[1], preserving delicate biological targeting vectors.

However, functionalizing Macropa-NH2 hydrochloride is a notorious bottleneck. Because it is supplied as a hydrochloride salt, the primary amine is inherently protonated and non-nucleophilic. Failure to account for the physical chemistry of this salt, or the aggressive degradation kinetics of its downstream derivatives, are the primary culprits behind failed bioconjugations. This guide provides a causality-driven troubleshooting framework to ensure your constructs are synthesized with maximum efficiency.

Core Diagnostic Workflow

Caption: Decision tree for diagnosing and resolving low conjugation yields with Macropa-NH2 HCl.

Section 1: Troubleshooting FAQs (Causality & Mechanisms)

Q1: I am using a 5-fold molar excess of Macropa-NH2 to react with an NHS-ester functionalized peptide, but my yields are <5%. Why is the amine unreactive? The Causality: You are fighting the hydrochloride salt. To ensure shelf stability, the primary amine is protonated (-NH3+ Cl-). Protonated amines are not nucleophilic and cannot attack the carbonyl carbon of an NHS-ester. If you dissolve Macropa-NH2 HCl in a weak buffer (or standard PBS at pH 7.4), the addition of the salt itself drops the pH of the microenvironment, locking the amine in its unreactive state. The Fix: You must force the equilibrium toward the free base (-NH2). Use a strong buffer with a high pKa, such as 0.1 M Sodium Bicarbonate (pH 8.5). If performing the reaction in organic solvents (e.g., DMSO), add 3-5 molar equivalents of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to neutralize the HCl.

Q2: We converted Macropa-NH2 to Macropa-NCS (isothiocyanate) for antibody conjugation, but the final degree of labeling (DOL) is nearly zero. What went wrong? The Causality: Macropa-NCS is highly unstable in aqueous basic conditions. While the isothiocyanate group is highly reactive toward lysine residues on antibodies, it is equally susceptible to hydrolysis by water. In a pH 9.1 sodium bicarbonate buffer at room temperature, Macropa-NCS has a half-life (t1/2) of merely 1.25 hours, undergoing complete hydrolysis back to the unreactive Macropa-NH2 in 2[2]. The Fix: Timing is critical. Do not store Macropa-NCS in aqueous buffers. The conjugation reaction to the antibody must be initiated immediately upon dissolving the chelator.

Q3: Can I use Tris or Glycine buffers to dissolve my targeting vector? The Causality: No. Both Tris (tris(hydroxymethyl)aminomethane) and Glycine contain primary amines. These act as competitive nucleophiles, aggressively reacting with your NHS-ester or Macropa-NCS, completely quenching the reaction before the Macropa can conjugate to your target vector. The Fix: Strictly utilize amine-free buffers such as HEPES, Borate, or Sodium Bicarbonate.

Q4: Direct NHS-ester coupling and NCS conversion are both failing for my specific vector. Are there alternative functionalization strategies? The Causality: Sometimes the primary amine is sterically hindered or incompatible with the target vector's solubility profile. The Fix: You can convert the Macropa-NH2 into a carboxylic acid derivative by reacting it with glutaric anhydride to3[3]. This provides a terminal carboxylic acid that can be activated via standard EDC/NHS chemistry, reversing the roles of the chelator and the targeting vector.

Section 2: Degradation Pathways & Quantitative Parameters

Caption: Chemical pathway illustrating the rapid hydrolysis of Macropa-NCS back to Macropa-NH2.

Table 1: Optimization Parameters for Macropa-NH2 Conjugation

Conjugation Parameter	Sub-optimal State (Yield <10%)	Optimal State (Yield >85%)	Mechanistic Causality
Buffer pH	pH 7.0 - 7.4 (Standard PBS)	pH 8.2 - 8.5	At pH 7.4, the HCl salt keeps the amine protonated (-NH3+). pH >8.2 ensures a high fraction of nucleophilic free base (-NH2).
Buffer Composition	Tris, Glycine, or Ammonium	Sodium Bicarbonate, HEPES	Amine-containing buffers act as competitive nucleophiles, consuming the activated ester or NCS group.
Macropa-NCS Timing	> 2 hours post-dissolution	< 15 minutes post-dissolution	Macropa-NCS undergoes rapid hydrolysis in aqueous base (t1/2 = 1.25h). Delaying conjugation destroys the reactive electrophile.
Molar Ratio	1:1 (Macropa : Vector)	3:1 to 5:1 (Macropa : Vector)	Excess chelator drives the bimolecular reaction kinetics forward, overcoming competing hydrolysis of the NHS-ester.

Section 3: Self-Validating Experimental Protocols

To guarantee reproducibility, every protocol must be treated as a self-validating system. Do not proceed to the next step without passing the validation checkpoint.

Protocol A: Direct Conjugation of Macropa-NH2 HCl to NHS-Ester Vectors

Use this protocol when attaching Macropa to a small molecule or peptide containing an activated NHS-ester.

Phase 1: Preparation & Neutralization

• Dissolve 1.0 mg of Macropa-NH2 HCl in 100 µL of 0.1 M Sodium Bicarbonate buffer (amine-free).

• Validation Checkpoint 1: Spot 1 µL of the solution onto pH indicator paper. The HCl salt will artificially lower the pH. If pH < 8.0, titrate with 0.1 M NaOH in 1 µL increments until the pH reaches 8.2 - 8.5. The amine is now a nucleophilic free base.

Phase 2: Conjugation 3. Dissolve the NHS-ester functionalized targeting vector in anhydrous DMSO (ensure the DMSO is fresh and sealed under argon to prevent NHS hydrolysis). 4. Add the targeting vector to the Macropa solution at a 1:3 molar ratio (Vector : Macropa). 5. Incubate at room temperature for 2 hours under continuous agitation.

Phase 3: Verification 6. Validation Checkpoint 2: Analyze via LC-MS. Look for the depletion of the NHS-ester mass and the appearance of the product mass. If unreacted NHS-ester remains, the pH likely dropped during the reaction. Purify the final bioconjugate via RP-HPLC.

Protocol B: Two-Step Conversion to Macropa-NCS and Antibody Conjugation

Use this protocol when attaching Macropa to the lysine residues of a monoclonal antibody.

Phase 1: Isothiocyanate Conversion

• React Macropa-NH2 with thiophosgene (or di-2-pyridyl thionocarbonate, DPT) in a biphasic mixture of chloroform and saturated NaHCO3.

• Validation Checkpoint 1: Confirm conversion via LC-MS. You must observe a +42 Da mass shift (addition of C=S, loss of 2H). Do not proceed to antibody conjugation until >95% conversion is achieved.

Phase 2: Time-Critical Conjugation 3. Purify the Macropa-NCS and immediately dissolve it in cold 0.1 M Sodium Bicarbonate (pH 8.5). 4. Validation Checkpoint 2 (The Clock): You have a strict 1.25-hour half-life window. Within 5 minutes of dissolution, add the Macropa-NCS to the antibody solution (typically 1-5 mg/mL). 5. Incubate at 37°C for 1 hour. 6. Purify the immunoconjugate via Size-Exclusion Chromatography (SEC-HPLC) to remove any hydrolyzed Macropa-NH2.

References

• Title : Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem Source : benchchem.com URL : 2

• Title : An Eighteen‐Membered Macrocyclic Ligand for Actinium‐225 Targeted Alpha Therapy | Request PDF - ResearchGate Source : researchgate.net URL : 1

• Title : Versatile Bifunctional PYTA Derivatives for Ac Radiolabeling: A Comparison to Gold Standards - Journal of Nuclear Medicine Source : snmjournals.org URL : 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem [benchchem.com]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]

Technical Support Center: Optimizing Actinium-225 Radiolabeling with macropa-NH2

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with Actinium-225 (²²⁵Ac) and the macropa-NH2 chelator. This guide is designed to provide in-depth, field-proven insights into optimizing your radiolabeling protocols, with a specific focus on the critical parameter of reaction pH. Our goal is to move beyond simple step-by-step instructions and explain the causality behind experimental choices, empowering you to troubleshoot effectively and achieve high-yield, stable radioconjugates.

Part 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses the fundamental scientific principles governing the chelation of ²²⁵Ac by macropa-NH2 and answers common questions that arise during experimental design.

Q1: Why is reaction pH the most critical parameter for ²²⁵Ac-macropa-NH2 labeling?

A1: The reaction pH represents a delicate balance between two competing chemical requirements:

• Chelator Deprotonation: For the macropa-NH2 chelator to efficiently coordinate the Actinium-225 ion (Ac³⁺), its acidic pendant arms must be deprotonated. This makes the electron-donating oxygen atoms available to form strong bonds with the metal ion. This process is favored at a higher pH.

• Actinium Hydrolysis Prevention: The Ac³⁺ ion is prone to hydrolysis at elevated pH, forming insoluble actinium hydroxide (Ac(OH)₃). This precipitation prevents the ion from being captured by the chelator, leading to drastically reduced radiochemical yields. Actinium does not typically hydrolyze below pH 9, but competition with hydroxide ions can begin earlier.[1]

Therefore, the optimal pH is a "sweet spot" that maximizes chelator reactivity while preventing metal ion precipitation.

Conceptual Relationship between pH and Labeling Efficiency

Caption: The impact of pH on labeling efficiency.

Q2: What is the recommended starting pH range for macropa-NH2 labeling?

A2: Based on extensive literature, the optimal pH for labeling macropa and its derivatives with ²²⁵Ac typically falls within a slightly acidic to neutral range of 5.5 to 7.0 .[2][3][4][5] Several studies have demonstrated quantitative labeling at pH 5.5[2][3][6][7], while others report excellent results at pH 6.0[5][8] or 7.0.[4] The exact optimum can vary slightly depending on the specific biomolecule conjugated to the macropa-NH2. Therefore, it is best practice to perform an optimization experiment within this range for any new conjugate.

Q3: Which buffer system is most suitable and why?

A3: Ammonium acetate (NH₄OAc) is the most commonly recommended and utilized buffer for this reaction.[2][3][5][7][9][10] Its advantages are twofold:

• Buffering Capacity: It effectively maintains the pH within the optimal 5.5-7.0 range.

• Volatility: It is a volatile buffer, which simplifies downstream processing and purification steps as it can be removed by lyophilization if necessary.

While other buffers can be used, it is critical to ensure they are prepared with metal-free reagents to avoid introducing competing metal ions that can interfere with the labeling process.

Q4: Do I need to heat the reaction?

A4: No. A key advantage of the macropa chelator over traditional chelators like DOTA is its ability to complex ²²⁵Ac rapidly at ambient (room) temperature.[6][11][12] Heating is not required and should be avoided, especially when working with temperature-sensitive biomolecules like antibodies or peptides.[3] Quantitative labeling is typically achieved within 5 to 30 minutes at room temperature.[2][4][5][6]

Part 2: Experimental Protocol for pH Optimization

This section provides a detailed, self-validating workflow for determining the optimal reaction pH for your specific macropa-NH2 conjugate.

Experimental Workflow for pH Optimization

Sources

• 1. Implementing Ac-225 labelled radiopharmaceuticals: practical considerations and (pre-)clinical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Modulating the pharmacokinetic profile of Actinium-225-labeled macropa-derived radioconjugates by dual targeting of PSMA and albumin [thno.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. osti.gov [osti.gov]
• 8. Modulating the pharmacokinetic profile of Actinium-225-labeled macropa-derived radioconjugates by dual targeting of PSMA and albumin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [225Ac]Macropa: United Until Decay Do Us Part | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Macropa-NH2 Radiotracer Support Center: Troubleshooting &amp; Optimization Guide

Welcome to the Technical Support Center for Macropa-NH2 based radiopharmaceuticals. Macropa-NH2 (and its amine-reactive derivative, Macropa-NCS) is an 18-membered macrocyclic bifunctional chelator that has fundamentally advanced Targeted Alpha Therapy (TAT)[1]. Unlike traditional DOTA chelators that require extreme heating, Macropa's cavity size is perfectly matched to the large ionic radii of actinide and lanthanide metals, enabling quantitative radiolabeling of Actinium-225 (²²⁵Ac) and Cerium-134 (¹³⁴Ce) at room temperature[2][3][4].

This guide provides drug development professionals and radiochemists with self-validating protocols, quantitative benchmarking data, and mechanistic troubleshooting strategies to maximize Radiochemical Yield (RCY).

Section 1: Experimental Workflow & Self-Validating Protocol

The following methodology establishes a closed-loop, self-validating system for conjugating and radiolabeling Macropa-based radiotracers.

Standardized room-temperature radiolabeling workflow for Macropa-conjugated radiotracers.

Step-by-Step Methodology

• Activation & Conjugation : If starting with the Macropa-NH2 precursor, convert it to Macropa-NCS using thiophosgene. Because the resulting isothiocyanate is highly sensitive to moisture, proceed immediately to conjugation[5]. Incubate the targeting vector (e.g., monoclonal antibody) with a calculated molar excess of Macropa-NCS in a mildly basic buffer (pH 8.5–9.0).

  • Causality: Basic conditions deprotonate the surface lysine ε-amines on the protein, rendering them highly nucleophilic for efficient thiourea bond formation with the isothiocyanate group[1].

• Purification & Structural Validation : Remove unreacted chelator via size-exclusion chromatography (e.g., PD-10 column) or centrifugal ultrafiltration[1].

  • Self-Validation: Quantify the Chelator-to-Antibody Ratio (CAR) using MALDI-TOF Mass Spectrometry[1][6]. A successful conjugation should yield a CAR of 1.0 to 3.0. Ratios higher than this risk compromising the antibody's immunoreactivity[3][7].

• Buffer Exchange : Equilibrate the conjugated protein in 0.1 M to 0.5 M Ammonium Acetate (NH₄OAc), strictly adjusted to pH 5.5–6.0[2][6].

  • Causality: This specific pH window ensures the macrocycle's nitrogen donors are sufficiently deprotonated for rapid metal coordination, while preventing the radiometal (e.g., Ac³⁺) from hydrolyzing and precipitating as insoluble actinium hydroxides[2][6].

• Radiolabeling : Add the desired activity of ²²⁵Ac or ¹³⁴Ce (typically 1–10 µCi per µg of protein) to the reaction vial[1]. Incubate at 25°C (room temperature) for 15–30 minutes[1][2][8].

• Quality Control (QC) : Spot 1 µL of the reaction mixture onto a silica-gel instant thin-layer chromatography (iTLC) strip. Develop using 0.4 M sodium citrate (pH 5.5)[6].

  • Self-Validation: Intact radioconjugates remain at the origin (Rf = 0), while unchelated radiometals migrate with the solvent front (Rf = 1). The target Radiochemical Yield (RCY) is >95%[6][7].

Section 2: Quantitative Benchmarking (Macropa vs. DOTA)

Understanding the thermodynamic and kinetic differences between Macropa and legacy chelators like DOTA is critical for optimizing your radiochemical yield.

Parameter	Macropa-NH2 Conjugates	DOTA Conjugates	Mechanistic Causality / Operational Impact
Optimal Temperature	25°C (Room Temp)	85°C - 95°C	Macropa's 18-membered diaza-crown ether ring size lowers the activation energy for Ac³⁺ complexation, preserving heat-sensitive biomolecules[2][4][8].
Incubation Time	5 - 30 minutes	60 - 120 minutes	Rapid kinetics allow for faster clinical formulation and minimize radiolytic damage to the targeting vector[1][4].
Chelator Concentration	1 - 10 µM	> 100 µM	Macropa achieves quantitative labeling at submicromolar concentrations, enabling exceptionally high specific activity[2][8].
Metal Impurity Tolerance	High (Tolerates 50 ppm)	Low (Impacted at 5 ppm)	Macropa exhibits exceptional selectivity for large lanthanides/actinides over common transition metal contaminants[4][8].
Radiochemical Yield (RCY)	> 95% - 99%	Variable (<80% without heat)	High RCY frequently eliminates the need for post-labeling purification in clinical workflows[7][8].

Section 3: Troubleshooting Guides & FAQs

Diagnostic logic tree for troubleshooting sub-optimal radiochemical yields in Macropa radiotracers.

Q: Why is my radiochemical yield (RCY) plateauing below 80% despite an optimal chelator-to-antibody ratio? A: This is typically caused by buffer competition or trace metal contamination. Although Macropa is highly selective for large ions like Ac³⁺ and Ce³⁺[4][8], excessively high concentrations of ammonium acetate (e.g., >1.0 M) can competitively inhibit radiometal binding[9]. Additionally, while Macropa tolerates up to 50 ppm of common metal contaminants[8], extreme levels of competing metals (like stable lanthanides or lead) in your buffers or ²²⁵Ac stock can saturate the chelator. Solution: Reduce the NH₄OAc buffer concentration to 0.1 M[2][9] and strictly utilize metal-free (Chelex-treated) water and trace-metal grade reagents.

Q: My radio-iTLC shows significant free ²²⁵Ac. How can I differentiate between unreacted isotope and isotope that has fallen out of the chelate (decomplexation)? A: Macropa complexes are exceptionally kinetically inert; the ²²⁵Ac-Macropa complex remains >98% intact in human serum over 5 to 7 days[2][10]. If free ²²⁵Ac is detected immediately after your reaction, it is almost certainly a failure of the initial radiolabeling reaction rather than subsequent decomplexation. Solution: Ensure your reaction pH is strictly maintained between 5.5 and 6.0[2][6]. If the pH drops below 5.0, the macrocycle's nitrogen donors become protonated, preventing metal coordination. If the pH rises above 6.5, Ac³⁺ forms insoluble actinium hydroxides, which will appear as "free" or colloidal activity on iTLC.

Q: Can Macropa-NH2 derivatives be used for theranostic PET imaging? A: Yes. A major historical challenge with ²²⁵Ac TAT has been the lack of a direct PET imaging surrogate. However, Cerium-134 (¹³⁴Ce) has recently emerged as an excellent PET theranostic pair for ²²⁵Ac[3][11]. Macropa binds ¹³⁴Ce rapidly at room temperature with >95% RCY, and the resulting ¹³⁴Ce-Macropa complex perfectly mirrors the in vivo pharmacokinetics of the ²²⁵Ac-Macropa complex[3][11]. Furthermore, Macropa is highly effective for chelating Lead-203/212 (²⁰³/²¹²Pb) and Bismuth-213 (²¹³Bi)[12][13].

Q: How do I verify the number of Macropa chelators conjugated to my targeting vector before committing to hot chemistry? A: The Chelator-to-Antibody Ratio (CAR) is a critical predictive metric for RCY. Solution: Use Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS)[1][6]. Compare the mass of the unconjugated protein to the Macropa-conjugated protein. Divide the mass difference by the molecular weight of the conjugated Macropa moiety to determine the average CAR. A ratio of 1:1 to 3:1 is generally optimal for achieving >95% RCY without impacting target binding affinity[3][7].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Evaluation of 134Ce/134La as a PET Imaging Theranostic Pair for 225Ac α-Radiotherapeutics | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. Tumor targeted alpha particle therapy with an actinium-225 labelled antibody for carbonic anhydrase IX - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06365H [pubs.rsc.org]
• 5. summit.sfu.ca [summit.sfu.ca]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. Development of CD46 targeted alpha theranostics in prostate cancer using 134Ce/225Ac-Macropa-PEG4-YS5 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [225Ac]Macropa, a Match Made in Ithaca | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Chelating the Alpha Therapy Radionuclides 225Ac3+ and 213Bi3+ with 18-Membered Macrocyclic Ligands Macrodipa and Py-Macrodipa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. escholarship.org [escholarship.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study - PMC [pmc.ncbi.nlm.nih.gov]

resolving hplc peak tailing for macropa-nh2 conjugated peptides

Technical Support Center: Macropa-NH2 Conjugated Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with macropa-NH2 conjugated peptides. This guide provides in-depth troubleshooting for a common and frustrating issue: HPLC peak tailing. By understanding the underlying chemical principles, you can systematically diagnose and resolve poor peak shape, ensuring the accuracy and robustness of your analytical data.

Part 1: Understanding the Challenge with Macropa-NH2 Conjugated Peptides

Macropa-NH2 is a macrocyclic chelator increasingly used in radiopharmaceuticals to bind large radiometals like Actinium-225.[1][2] Its structure, featuring an 18-membered macrocycle with amine and picolinate groups, is excellent for forming stable metal complexes but introduces specific challenges in reversed-phase HPLC.[1][3]

The primary reasons for peak tailing with these molecules are twofold:

• Secondary Ionic Interactions: The basic amine groups on the macropa moiety and basic residues within the peptide can interact with acidic residual silanol groups on the surface of silica-based HPLC columns.[4][5][6] These interactions create a secondary, non-hydrophobic retention mechanism, leading to tailing peaks.[6][7]

• Metal Chelation: The powerful chelating nature of the macropa ligand can cause it to bind trace metal ions (e.g., iron, nickel) that have leached from stainless steel HPLC components (pumps, tubing, frits) or are present as impurities in solvents.[8][9] This on-column complex formation results in heterogeneous interactions with the stationary phase, causing severe peak distortion.[8]

This guide will walk you through a systematic approach to identify and mitigate these issues.

Part 2: Systematic Troubleshooting Guide

This section is structured as a logical workflow. Start with the most common and easily resolved issues (Mobile Phase) and proceed to more complex hardware and column-related problems.

Troubleshooting Workflow Diagram

The following diagram outlines the decision-making process for diagnosing the root cause of peak tailing.

Caption: A step-by-step workflow for troubleshooting HPLC peak tailing.

Q1: My macropa-NH2 peptide peak is tailing. Should I adjust my mobile phase first?

Answer: Yes. Mobile phase optimization is the most critical and least invasive first step. The goal is to minimize secondary interactions between your positively charged peptide and negatively charged residual silanols on the column's silica surface.

• The Role of Mobile Phase Additives: Additives like trifluoroacetic acid (TFA) and formic acid (FA) are essential.[10] They work in two ways: by lowering the mobile phase pH to protonate and neutralize the silanol groups (Si-O⁻ to Si-OH), and by acting as ion-pairing agents.[7][11] Ion-pairing involves the additive (e.g., TFA⁻) forming a neutral complex with positively charged sites on the peptide, which then interacts more predictably with the hydrophobic stationary phase.

• TFA vs. Formic Acid: While formic acid is often preferred for LC-MS applications due to reduced ion suppression, TFA is a much stronger ion-pairing agent and is generally more effective at improving peak shape for basic peptides.[12][13][14][15] If you are using formic acid and observing tailing, switching to TFA is a primary troubleshooting step.

Protocol: Mobile Phase Adjustment

• If using Formic Acid (FA): Prepare a new mobile phase containing 0.1% TFA (v/v) in both Solvent A (Water) and Solvent B (Acetonitrile).

• If already using TFA: Ensure the concentration is sufficient. A concentration of 0.1% TFA is standard. Lower concentrations may not be effective.

• pH Control: The use of 0.1% TFA will typically bring the mobile phase pH to ~2. This low pH is crucial for suppressing silanol ionization.[16]

• Equilibration: Thoroughly flush and equilibrate your column with the new mobile phase for at least 10-20 column volumes before injecting your sample.

Additive	Typical Conc.	Ion-Pairing Strength	MS Compatibility	Peak Shape for Bases
Formic Acid (FA)	0.1%	Weak	Excellent	Fair to Poor[13][14]
Trifluoroacetic Acid (TFA)	0.1%	Strong	Poor (Ion Suppression)[15]	Excellent[12]
Difluoroacetic Acid (DFA)	0.1%	Moderate	Good	Good to Excellent[10][17]

Table 1: Comparison of common mobile phase additives for peptide analysis.

Q2: I've optimized my mobile phase with 0.1% TFA, but the peak tailing persists. What's next?

Answer: If a strong ion-pairing agent does not resolve the issue, the next most likely cause is trace metal contamination within your HPLC system. The macropa-NH2 moiety is an extremely powerful chelator and will bind to metal ions leached from the system, leading to peak shape distortion.[8]

The solution is to passivate the system and strip metals from the column using a stronger chelating agent, such as ethylenediaminetetraacetic acid (EDTA).[8][18]

Protocol: System & Column Decontamination with EDTA

This procedure should be performed without the column first to clean the system, then with the column.

• Prepare Cleaning Solution: Create a mobile phase of 50:50 Acetonitrile:Water containing 100 µM (0.0001 M) EDTA . It is often easiest to make a concentrated stock of EDTA disodium salt and dilute it into the mobile phase.[8][19]

• System Flush (Column Removed):

  • Disconnect the column from the system.

  • Place the pump outlets to waste.

  • Flush all pump lines with the EDTA solution for 20-30 minutes at a flow rate of 1-2 mL/min.

• Column Flush:

  • Reduce the flow rate to 0.5 mL/min (for a standard 4.6 mm ID column).

  • Connect the column to the system.

  • Flush the column with at least 10-20 column volumes of the EDTA solution.

• Re-equilibration:

  • Replace the EDTA solution with your original, optimized mobile phase (e.g., with 0.1% TFA).

  • Flush the entire system and column extensively to remove all traces of EDTA. Re-equilibration may take longer than usual.

• Preventative Measure: For particularly difficult cases, consider adding a very low concentration of EDTA (5-10 µM) to your regular mobile phases to continuously scavenge metal ions.[8]

Q3: My peak shape is still not perfect. Could my column be the problem?

Answer: Yes. If both mobile phase optimization and metal decontamination have failed to completely resolve the tailing, consider the column's own characteristics and health.

• Column Technology: Older columns (Type A silica) have a higher concentration of acidic silanol groups and trace metals, making them more prone to causing peak tailing with basic compounds.[16] Modern columns (Type B, high-purity silica) are manufactured to minimize these active sites.[16] Columns with advanced end-capping or those built on hybrid silica particles (e.g., Ethylene Bridged Hybrid - BEH) offer superior performance and reduced secondary interactions for challenging analytes like peptides.[20]

• Column Degradation: Over time and with exposure to harsh conditions, the stationary phase can degrade, or the packed bed can settle, creating a void at the column inlet.[6] This physical disruption of the flow path can cause significant peak distortion. Similarly, a blocked inlet frit can have the same effect.

• Extra-Column Effects: While not a column issue per se, excessive volume from long or wide-bore tubing between the injector and the column, or between the column and the detector, can contribute to peak broadening and tailing.[4]

Protocol: Column & Hardware Evaluation

• Assess Column Type: Check your column's specifications. If it is an older generation column, consider switching to a modern, high-purity, end-capped C18 column specifically marketed for peptide analysis.

• Check for Voids/Blockage: If you suspect a void, you can sometimes reverse-flush the column (disconnect from the detector first) to wash contaminants off the inlet frit.[6] However, this is a last resort, and replacing the column is often the best solution. Always check the manufacturer's instructions before reversing a column.

• Use a Guard Column: A guard column is an inexpensive way to protect your analytical column from sample matrix components and can be replaced easily if it becomes contaminated.

• Optimize Tubing: Ensure you are using narrow internal diameter tubing (e.g., 0.005" or 127 µm) for all connections in the flow path to minimize dead volume.[4]

Part 3: Frequently Asked Questions (FAQs)

• Q: Why does my macropa-NH2 peptide have a much longer retention time than the unconjugated peptide?

  • A: The macropa-NH2 conjugate is significantly more hydrophobic than the parent peptide. The large, relatively nonpolar macrocyclic structure adds substantial hydrophobic character, leading to stronger interaction with the C18 stationary phase and thus a later elution time.

• Q: Can I run my analysis at a higher pH to deprotonate the amine groups?

  • A: While this is a valid strategy for some basic compounds, it is generally not recommended for silica-based columns, which are unstable above pH 8. Furthermore, at high pH, the silanol groups on the column (pKa ~3.5-4.5) would be fully deprotonated and highly active, leading to extreme secondary interactions and potentially irreversible binding of your peptide.[20]

• Q: My sample is dissolved in DMSO. Could this be causing the peak tailing?

  • A: Possibly. If your sample is dissolved in a solvent that is much stronger than your initial mobile phase (e.g., 100% DMSO in a run starting with 5% Acetonitrile), it can cause peak distortion and fronting. Whenever possible, dissolve your sample in the initial mobile phase or a solvent with a weaker elution strength.[18]

• Q: Will adding EDTA to my mobile phase affect my mass spectrometer?

  • A: At the very low concentrations recommended for passivation (5-10 µM), the effect is typically minimal. However, EDTA is a non-volatile salt and can accumulate in the MS source over time, potentially causing signal suppression or contamination. It is a trade-off between chromatographic performance and MS cleanliness. If using EDTA continuously, more frequent source cleaning may be required.

References

• Comparison of the analysis of a peptide mix with formic acid mobile phase additive. (2015).
• Comparison of the selectivity for sigma peptide standards on a Thermo Scientific Acclaim 300 C18 column with TFA vs formic acid. (2015).
• The Importance of Understanding Secondary Interactions When Analysing Peptides. (2018). Crawford Scientific.
• Reducing non-specific protein binding in HPLC. (n.d.). Element Lab Solutions.
• Choice of Buffer for the Analysis of Basic Peptides in Reversed-Phase HPLC. (2026). Supelco.
• McCalley, D. V. (2004). Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography.
• Macropa-NH2 hydrochloride. (n.d.). Benchchem.
• Mobile Phase Additives for Peptide Characterization. (2019).
• Purge Metals from HPLC System Using EDTA - How To. (2026). MTC USA.
• Chapter 2: Advances in LC separations for proteomics. (2016). Bioanalysis Zone.
• Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides. (n.d.).
• Bird, S. M., et al. (2011). Optimization of Reversed-Phase Peptide Liquid Chromatography Ultraviolet Mass Spectrometry Analyses Using an Automated Blending Methodology. Journal of the American Society for Mass Spectrometry.
• Ultimate Resolution HPLC-Based Size Exclusion Chromatography for the Analysis of Small Proteins and Peptides Using 3.5 μm Ethylene Bridged Hybrid (BEH) Particles. (n.d.).
• What Causes Peak Tailing in HPLC? (2025). Chrom Tech, Inc.
• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2025).
• A Strategy for Assessing Peak Purity of Pharmaceutical Peptides in Reversed-Phase Chrom
• McCalley, D. V., & Stoll, D. R. (2021). But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing. LCGC North America.
• What are common causes of peak tailing when running a reverse-phase LC column? (n.d.).
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry. (2006).
• Peak Tailing in HPLC. (n.d.). Element Lab Solutions.
• Troubleshooting Peak Shape Problems in HPLC. (n.d.).
• How to Reduce Peak Tailing in HPLC? (2025). Phenomenex.
• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent.
• EDTA as mobile phase for HPLC. (2015).
• A Look
• HPLC Application for Analysis of EDTA. (n.d.). SIELC Technologies.
• HPLC Troubleshooting Guide. (n.d.). ACE.
• Wilson, J. J., et al. (2021). H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. Journal of the American Chemical Society.
• Development of a simple RP-HPLC method for the determination of EDTA residue in pharmaceutical clean-in-place (CIP) applications. (2025). International Journal of Science and Research Archive.
• Development of a simple RP-HPLC method for the determination of EDTA residue in pharmaceutical clean-in-place (CIP) applications. (2025).
• Steinbach, J., et al. (2021). Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest. Inorganic Chemistry.
• Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest. (2026).
• Theoretical Study of Actinide Complexes with Macropa. (2020). ACS Omega.

Sources

• 1. Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem [benchchem.com]
• 2. H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromtech.com [chromtech.com]
• 5. support.waters.com [support.waters.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. mtc-usa.com [mtc-usa.com]
• 9. agilent.com [agilent.com]
• 10. waters.com [waters.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. Comparison of the selectivity for sigma peptide standards on a Thermo Scientific Acclaim 300 C18 column with TFA vs formic acid - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Optimization of Reversed-Phase Peptide Liquid Chromatography Ultraviolet Mass Spectrometry Analyses Using an Automated Blending Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. HPLC故障排除指南 [sigmaaldrich.com]
• 19. EDTA as mobile phase for HPLC - Chromatography Forum [chromforum.org]
• 20. bioanalysis-zone.com [bioanalysis-zone.com]

Technical Support Center: Minimizing Free Unchelated Actinium-225 in Macropa Workflows

Welcome to the Targeted Alpha Therapy (TAT) Technical Support Center. Actinium-225 (²²⁵Ac) is a highly potent alpha-emitting radionuclide, but its clinical safety and efficacy are entirely dependent on stable chelation[1]. Free, unchelated ²²⁵Ac acts as a calcium analog in vivo, accumulating in the bone matrix and liver, which leads to severe, dose-limiting myelotoxicity and hepatotoxicity[2].

Historically, chelators like DOTA required denaturing temperatures (80–95°C) to overcome the kinetic barrier of Ac³⁺ complexation, making them incompatible with heat-sensitive antibodies[3]. The diaza-18-crown-6 macrocyclic chelator, macropa , solves this by quantitatively complexing ²²⁵Ac at room temperature in under 5 minutes[4][5]. However, achieving <5% free ²²⁵Ac requires strict control over trace metals, pH, and conjugation chemistry. This guide provides field-proven troubleshooting protocols to ensure optimal radiochemical yields.

Diagnostic Workflows

When your Instant Thin Layer Chromatography (iTLC) results show high levels of free ²²⁵Ac at the solvent front, use the following logical pathways to isolate the root cause.

Caption: Diagnostic workflow for resolving high free unchelated Actinium-225 in macropa reactions.

Caption: Reaction pathway from Macropa-NH2 precursor to the final 225Ac-radiolabeled construct.

Troubleshooting FAQs: Causality & Logic

Q1: I incubated my antibody directly with Macropa-NH2, but my radiochemical yield (RCY) is 0%, and all ²²⁵Ac is free. Why? A: Macropa-NH2 contains a primary amine, which is nucleophilic. Antibodies also present nucleophilic lysine amines. Two nucleophiles will not spontaneously react. To conjugate the chelator to a protein, Macropa-NH2 must first be converted into an electrophilic active ester or isothiocyanate (e.g., Macropa-NCS) using reagents like thiophosgene[6]. If you skip the activation step, the chelator fails to bind covalently and is simply washed away during size-exclusion chromatography, leaving no binding sites for the ²²⁵Ac on your targeting vector.

Q2: Why does a slight deviation from pH 5.5–6.0 cause a massive spike in unchelated ²²⁵Ac? A: The complexation of Ac³⁺ by the diaza-18-crown-6 backbone of macropa is highly pH-dependent[1][5]. At a pH below 5.0, the secondary and tertiary amines within the macrocycle become protonated. This creates a strong electrostatic repulsion that prevents the Ac³⁺ cation from entering the binding cavity. Conversely, at a pH above 6.5, Ac³⁺ rapidly undergoes hydrolysis, forming insoluble actinium hydroxides [Ac(OH)₃] that precipitate out of solution and cannot be chelated.

Q3: Why is my radiochemical yield consistently below 80% despite using an excess of the macropa conjugate? A: Trace metal contamination is the most common culprit. ²²⁵Ac is used at sub-nanomolar to picomolar concentrations. Environmental metals (Fe³⁺, Cu²⁺, Zn²⁺, Pb²⁺) are ubiquitous in standard glassware and buffers at micromolar levels. Because these trace metals are present in a massive stoichiometric excess, they outcompete Ac³⁺ for the macropa cavity. You must use Chelex-100 treated buffers and acid-washed or metal-free plastics to prevent this competition.

Q4: How do I accurately quantify free ²²⁵Ac versus chelated ²²⁵Ac using iTLC? A: When using silica gel iTLC strips, a mobile phase of 50 mM EDTA or DTPA (pH 5.5) is required[7]. The massive [²²⁵Ac]Ac-macropa-protein complex is too large to migrate and remains at the origin (Rf = 0.0). Conversely, any free unchelated ²²⁵Ac is instantly sequestered by the EDTA/DTPA in the mobile phase and migrates to the solvent front (Rf = 0.9–1.0)[7][8]. Self-Validation Warning: ²²⁵Ac has multiple radioactive daughters (e.g., ²²¹Fr, ²¹³Bi). To avoid false readings from daughter isotope migration, you must wait 1-2 hours for secular equilibrium to re-establish before counting the strips using the ²¹³Bi window (440 keV) on a gamma counter[7][9].

Quantitative Data: Chelator Comparison

The table below summarizes why macropa has superseded legacy chelators for ²²⁵Ac TAT development, highlighting the kinetic and thermodynamic advantages[1][4][5].

Chelator	Optimal Temperature	Time to >95% RCY	Optimal pH	Serum Stability (7 days)	Primary Limitation
Macropa	Room Temp (20-25°C)	1 - 5 minutes	5.5 - 6.0	> 97% Intact	Requires trace-metal free environment
DOTA	80 - 95°C	60 minutes	5.0 - 5.5	~ 80-85% Intact	Denatures heat-sensitive antibodies
DTPA	Room Temp (20-25°C)	30 minutes	5.0 - 6.0	< 50% Intact	High in vivo release of free ²²⁵Ac

Self-Validating Experimental Protocols

Protocol 1: Trace-Metal Free Conjugation of Macropa to Targeting Vector

Causality Check: Eliminating competing amines (like Tris or glycine) and trace metals ensures that the isothiocyanate exclusively reacts with protein lysines, and the resulting cavity remains empty for Ac³⁺.

• Buffer Purification: Pass 0.1 M Na₂CO₃ (pH 8.5) and 0.1 M NH₄OAc (pH 5.5) through a column of Chelex-100 resin to strip all trace environmental metals.

• Macropa Activation: React Macropa-NH₂ with thiophosgene in dry acetone to yield the electrophilic Macropa-NCS[6]. Note: Macropa-NCS is highly moisture-sensitive; proceed immediately to step 3.

• Protein Conjugation: Incubate the targeting antibody (2-5 mg/mL) with a 10-20 molar excess of Macropa-NCS in the Chelex-treated 0.1 M Na₂CO₃ (pH 8.5) for 2 hours at room temperature[8].

• Purification: Remove unreacted chelator using a PD-10 size-exclusion column pre-equilibrated with Chelex-treated 0.1 M NH₄OAc (pH 5.5). The purified conjugate can be stored at -80°C.

Protocol 2: ²²⁵Ac Radiolabeling and Radiochemical Purity (RCP) Determination

Causality Check: Performing the reaction at room temperature preserves antibody immunoreactivity, while the specific DTPA mobile phase ensures accurate differentiation of free vs. bound radiometal[7][10].

• Radiolabeling: Add 1-10 µCi (37-370 kBq) of [²²⁵Ac]Ac(NO₃)₃ to 10-50 µg of the Macropa-protein conjugate in 0.1 M NH₄OAc (pH 5.5)[2][8].

• Incubation: Incubate the reaction mixture at room temperature (20-25°C) for 5 to 15 minutes[5].

• iTLC Spotting: Spot 1 µL of the reaction mixture onto the origin line of a silica gel iTLC strip.

• Development: Develop the strip using 50 mM DTPA (pH 5.5) as the mobile phase[7].

• Equilibration & Counting: Allow the developed strip to sit for 1-2 hours to reach secular equilibrium. Cut the strip in half. Count the top half (free ²²⁵Ac, Rf=1.0) and bottom half (chelated ²²⁵Ac, Rf=0.0) using a gamma counter set to the ²¹³Bi window (440 keV)[7][9].

• Validation: A successful reaction will yield an RCP of >98% at the origin.

References

• H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. OSTI. 1

• Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study. PMC. 3

• Application Notes and Protocols for Radiolabeling Proteins with Actinium-225 using Macropa-NCS. Benchchem. 8

• An Eighteen-Membered Macrocyclic Ligand for Actinium-225 Targeted Alpha Therapy. ResearchGate. 4

• Preclinical Efficacy of a PSMA-Targeted Actinium-225 Conjugate (225Ac-Macropa-Pelgifatamab): A Targeted Alpha Therapy for Prostate Cancer. AACR Journals. 10

• FOLR1-targeted Actinium-225-based Alpha-particle Therapy Eliminates Ovarian Cancer. bioRxiv. 9

• H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. Bioconjugate Chemistry - ACS Publications. 2

• Tumor targeted alpha particle therapy with an actinium-225 labelled antibody for carbonic anhydrase IX. Chemical Science (RSC Publishing). 5

• The Design, Synthesis, and Evaluation of Radiopharmaceuticals for Actinium-225. Simon Fraser University. 6

• WO2024055040A2 - Humanized anti-cd45 antibodies. Google Patents. 7

Sources

• 1. osti.gov [osti.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tumor targeted alpha particle therapy with an actinium-225 labelled antibody for carbonic anhydrase IX - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06365H [pubs.rsc.org]
• 6. summit.sfu.ca [summit.sfu.ca]
• 7. WO2024055040A2 - Humanized anti-cd45 antibodies - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biorxiv.org [biorxiv.org]
• 10. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

Actinium-225 Targeted Alpha Therapy: A Comparative Guide to Macropa-NH₂ vs. DOTA Chelators

Actinium-225 ( 225 Ac) is a highly potent α -emitting radionuclide that has revolutionized targeted alpha therapy (TAT) for metastatic cancers. However, the clinical translation of 225 Ac-based radiopharmaceuticals has historically been bottlenecked by the lack of optimal chelators.

For years, the industry standard has been DOTA. While effective for smaller radiometals, DOTA presents severe limitations for 225 Ac, primarily requiring harsh heating conditions that preclude its use with heat-sensitive biologics like monoclonal antibodies. Recently, Macropa-NH₂ (and its bifunctional isothiocyanate derivative, Macropa-NCS) has emerged as a superior alternative, offering rapid, quantitative radiolabeling at ambient temperatures.

This guide provides an objective, data-driven comparison of Macropa-NH₂ and DOTA, detailing their coordination chemistry, experimental performance, and in vivo stability to guide researchers and drug development professionals.

The Coordination Chemistry: Overcoming the DOTA Bottleneck

The fundamental differences in performance between DOTA and Macropa stem directly from their macrocyclic architecture and thermodynamic compatibility with the Ac 3+ ion.

The DOTA Limitation: DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) is a rigid 12-membered macrocycle. The Ac 3+ ion is the largest +3 ion in the periodic table (ionic radius ~1.12 Å). Because of this size mismatch, Ac 3+ struggles to enter the small DOTA cavity. Consequently, radiolabeling requires 1 to overcome the high activation energy barrier[1]. This thermal requirement immediately disqualifies DOTA from being directly conjugated to heat-sensitive proteins and antibodies.

The Macropa Advantage: Macropa is a diaza-18-crown-6 macrocycle equipped with two picolinate pendant arms. Its larger 18-membered ring is perfectly sized to accommodate the bulky Ac 3+ ion. The flexible ether oxygens and nitrogen donors coordinate Ac 3+ rapidly, allowing1 within 5 minutes[1]. The Macropa-NH₂ hydrochloride variant provides a primary amine handle, which is readily converted to an isothiocyanate (-NCS) for mild, site-specific conjugation to lysine residues on antibodies (such as 2) without compromising the metal-binding pocket[2].

Quantitative Performance Comparison

The following table synthesizes the experimental parameters and performance metrics of DOTA versus Macropa-based chelators for 225 Ac TAT development.

Performance Metric	DOTA	Macropa-NH₂ / Macropa-NCS
Macrocycle Size	12-membered ring	18-membered ring
Radiolabeling Temperature	80–95 °C	20–25 °C (Ambient)
Radiolabeling Time	30–60 minutes	< 5 minutes
Radiochemical Yield (RCY)	~11% at RT; >95% at 95 °C	>99% at RT
Biomolecule Compatibility	Small molecules, robust peptides	Antibodies, proteins, peptides
In Vivo Stability	Moderate (Prone to Ac 3+ release)	Excellent (>99% intact over 7 days)
Metal Contaminant Tolerance	Poor (Inhibited by 5 ppm metals)	High (Tolerates up to 50 ppm metals)
Daughter Isotope Handling	Cannot recapture 213 Bi	Recaptures 213 Bi (~92.5%)

Visualizing the Workflow

Workflow comparing 225Ac radiolabeling conditions and in vivo outcomes for DOTA vs. Macropa-NH2.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the standard workflows for utilizing Macropa-NH₂ derived conjugates.

Protocol 1: Ambient-Temperature Radiolabeling of Macropa-Antibody Conjugates

Objective: Achieve >99% radiochemical yield (RCY) of [ 225 Ac]Ac-Macropa-Antibody without thermal degradation. Causality Focus: Trace metal contamination (e.g., Fe, Zn, Cu) can outcompete 225 Ac for chelator binding. Using strict metal-free techniques and high-purity buffers is non-negotiable.

• Buffer Preparation: Prepare 1 M ammonium acetate (NH 4​ OAc) buffer at pH 6.0 using trace-metal-free water.

  • Why: This maintains the Ac 3+ ion in a soluble state while preventing the protonation of the chelator's nitrogen donors, which would otherwise inhibit metal entry.

• Conjugate Addition: Add the Macropa-conjugated antibody (1–10 μ M final concentration) to an acid-washed Eppendorf tube.

• Isotope Introduction: Add the desired activity of 225 Ac (e.g., 25-35 μ Ci/mL) to the reaction vial.

• Incubation: Incubate the mixture at 25 °C for 5 minutes.

  • Why: Macropa's large diaza-18-crown-6 cavity possesses a low activation energy barrier for Ac 3+ , allowing rapid3[3].

• Quality Control (Self-Validating Step): Spot 1 μ L of the reaction mixture onto an iTLC-SG strip. Develop using 50 mM EDTA (pH 5.0) as the mobile phase.

  • Why: EDTA strongly chelates any unreacted 225 Ac, pulling it to the solvent front ( Rf​=1.0 ), while the bulky [ 225 Ac]Ac-Macropa-Antibody remains at the origin ( Rf​=0.0 ). A count ratio confirming >99% activity at the origin validates the protocol for downstream in vivo use.

Protocol 2: In Vitro Serum Stability Challenge

Objective: Verify the kinetic inertness of the [ 225 Ac]Macropa complex against biological transchelators.

• Matrix Mixing: Mix the purified [ 225 Ac]Macropa radioconjugate 1:1 (v/v) with fresh human serum.

• Incubation: Incubate at 37 °C in a humidified incubator for up to 10 days.

  • Why: 225 Ac has a 9.9-day half-life; the complex must outlast the isotope's decay to prevent bone/liver accumulation of free Ac 3+ .

• Time-Course Sampling: At days 1, 3, 7, and 10, extract aliquots and analyze via size-exclusion chromatography (SEC-HPLC) or iTLC.

  • Why: Serum proteins like transferrin have a high affinity for hard Lewis acids. If the chelator is kinetically labile, Ac 3+ will transfer to serum proteins, altering the retention time.4[4].

In Vivo Implications: Stability and Daughter Recapture

The true test of a chelator lies in its in vivo performance. DOTA complexes have historically shown suboptimal stability in vivo, leading to the dissociation of 225 Ac and subsequent accumulation in the liver and femur[4].

Furthermore, the decay chain of 225 Ac presents a unique challenge: it emits four α -particles and decays into several daughter isotopes, including Bismuth-213 ( 213 Bi). The recoil energy from α -decay often ejects daughter isotopes from the chelator, and free 213 Bi is known to cause severe renal toxicity.

Remarkably, Macropa exhibits a unique capacity for daughter isotope recapture . Recent evaluations demonstrate that Macropa can3 resulting from 225 Ac decay within the formulation[3]. This drastically minimizes off-target radiotoxic effects, establishing Macropa as a best-in-class chelator for clinical TAT development.

Conclusion

While DOTA remains a workhorse for smaller radiometals, its thermal requirements and kinetic instability make it a suboptimal choice for 225 Ac. Macropa-NH₂ and its bifunctional derivatives solve the fundamental coordination chemistry challenges of Actinium-225. By enabling rapid, room-temperature radiolabeling and providing exceptional in vivo stability with daughter isotope recapture, Macropa-NH₂ unlocks the ability to safely pair the destructive power of 225 Ac with highly specific, heat-sensitive biological targeting vectors.

References

• Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study. National Center for Biotechnology Information (PMC).1

• Preclinical Efficacy of a PSMA-Targeted Actinium-225 Conjugate (225Ac-Macropa-Pelgifatamab): A Targeted Alpha Therapy for Prostate Cancer. AACR Journals.2

• [225Ac]Macropa, a Match Made in Ithaca. Journal of Nuclear Medicine.3

• H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy. National Center for Biotechnology Information (PMC).4

Sources

• 1. Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. [225Ac]Macropa, a Match Made in Ithaca | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Comparative In Vivo Stability of Macropa and HEHA Chelators for Actinium-225 Targeted Alpha Therapy

Target Audience: Researchers, Radiochemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary: The Chelation Bottleneck in Targeted Alpha Therapy

Targeted Alpha Therapy (TAT) utilizing Actinium-225 ( 225 Ac) represents a paradigm shift in radiopharmaceutical oncology. Emitting four high-energy alpha particles during its decay chain, 225 Ac delivers devastating double-strand DNA breaks to targeted cancer cells. However, the clinical translation of 225 Ac is heavily bottlenecked by its coordination chemistry. As the largest +3 cation on the periodic table, Ac 3+ requires a highly specialized chelator to prevent premature release in vivo, which otherwise leads to severe dose-limiting toxicity in the liver and bone marrow[1].

Historically, researchers explored large macrocycles like HEHA (1,4,7,10,13,16-hexaazacyclooctadecane-N,N',N'',N''',N'''',N'''''-hexaacetic acid) to accommodate the large ionic radius of Ac 3+ . While unfunctionalized HEHA showed promise, its conjugated forms failed catastrophically in vivo[2]. In contrast, the introduction of macropa (an 18-membered diaza-crown ether with picolinate arms), often synthesized from the macropa-NH 2​ precursor, has revolutionized the field by enabling rapid room-temperature radiolabeling and unprecedented in vivo stability[3].

This guide provides an objective, data-driven comparison of macropa and HEHA, detailing the mechanistic causality behind their performance differences and providing validated experimental protocols for researchers developing next-generation TATs.

Mechanistic Analysis: Why Macropa Outperforms HEHA

As a Senior Application Scientist, it is critical to look beyond the empirical data and understand the thermodynamic and kinetic drivers of chelate stability.

The HEHA Paradox: Loss of the Coordination Sphere

HEHA is an 18-membered macrocycle with an N 6​ O 6​ donor set. Unfunctionalized HEHA forms a relatively stable complex with 225 Ac and clears rapidly from healthy mice[4]. However, to create a targeted radiopharmaceutical, the chelator must be conjugated to a targeting vector (e.g., an antibody or peptide).

• The Causality of Failure: When HEHA is functionalized (typically via one of its pendant acetic acid arms to form HEHA-NCS), it loses one of its critical oxygen donors. This disruption of the primary coordination sphere, combined with an altered overall charge, drastically reduces the thermodynamic stability of the complex[5]. Consequently, 225 Ac-HEHA-conjugates undergo >50% decomplexation within 24 hours in serum, leading to catastrophic accumulation of free 225 Ac in the liver and bones[2][5].

The Macropa Advantage: Rigid Pre-organization

Macropa utilizes a diaza-18-crown-6 backbone functionalized with two picolinate pendant arms. The precursor, macropa-NH 2​ , allows for facile conversion to an isothiocyanate (macropa-NCS) for bioconjugation[5].

• The Causality of Success: Macropa's superiority stems from the macrocyclic effect combined with rigid pre-organization. The picolinate arms provide strong, directional ionic bonding interactions that perfectly match the large ionic radius of Ac 3+ [6]. Furthermore, functionalization via the macropa-NH 2​ precursor (often located on the backbone or a specific non-coordinating position) ensures that the primary donor atoms remain entirely intact during bioconjugation. This allows macropa conjugates to retain >99% of their 225 Ac payload in human serum over 7 days[3].

Caption: Comparative biochemical pathways of Macropa vs. HEHA chelation, highlighting the structural failure point of HEHA.

Quantitative Data Comparison

The following table synthesizes the experimental performance metrics of macropa and HEHA chelators when utilized in targeted 225 Ac radiopharmaceuticals.

Parameter	Macropa (Conjugated)	HEHA (Conjugated)	Significance / Impact
Radiolabeling Temperature	Room Temperature (25°C)[2][3]	95°C (or extended times)[2]	RT labeling preserves the integrity of heat-sensitive antibodies.
Radiolabeling Time	~5 minutes[2]	60+ minutes[2]	Rapid kinetics reduce radiation dose to the operator and limit radiolysis.
Chelator Concentration	Submicromolar ( <10−6 M)[5][7]	High molar excess required	High specific activity ensures receptor saturation is avoided in vivo.
In Vitro Serum Stability	>99% intact at 7–8 days[3]	>50% decomplexation at 24h[2][5]	Predicts in vivo payload retention.
In Vivo Biodistribution	Specific tumor uptake, rapid background clearance[3]	High non-specific accumulation in Liver/Bone[4][8]	Macropa prevents off-target radiotoxicity, validating its clinical utility.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent a self-validating system for the preparation and evaluation of macropa-based radiopharmaceuticals.

Protocol A: Conversion of Macropa-NH 2​ to Macropa-NCS and Bioconjugation

Note: The isothiocyanate (NCS) derivative is highly sensitive to moisture and light. It must be generated and used immediately to ensure a self-validating conjugation yield.

• Preparation of Macropa-NCS:

  • Obtain macropa-NH 2​ (often supplied as a TFA salt)[5].

  • Dissolve macropa-NH 2​ (approx. 2-5 mg) in dry acetone.

  • Add a 10-fold molar excess of sodium carbonate ( Na2​CO3​ ) and a 5-fold molar excess of thiophosgene ( CSCl2​ ).

  • Stir at room temperature for 2 hours under an inert argon atmosphere.

  • Validation: Perform a quick workup (centrifugation to remove salts, evaporation of acetone) and immediately carry the crude product forward[5].

• Bioconjugation:

  • Dissolve the targeting vector (e.g., an antibody at 2-5 mg/mL) in 0.1 M HEPES buffer (pH 8.5-9.0).

  • Add a 5-to-10-fold molar excess of freshly prepared macropa-NCS to the protein solution.

  • Incubate overnight at 4°C with gentle agitation.

  • Purify the macropa-conjugate using size-exclusion chromatography (e.g., PD-10 column) eluted with 0.15 M ammonium acetate (pH 6.5).

Protocol B: 225 Ac Radiolabeling and Serum Stability Challenge

This protocol utilizes instant thin-layer chromatography (iTLC) as a self-validating mechanism to confirm radiochemical yield (RCY) prior to in vivo use.

• Radiolabeling:

  • Add 10–50 μ g of the macropa-conjugate to a reaction vial containing 0.15 M ammonium acetate buffer (pH 6.5).

  • Add the desired activity of 225 Ac (e.g., 26 kBq to 1 MBq)[3].

  • Incubate at room temperature (25°C) for exactly 5 minutes[2].

• Quality Control (iTLC):

  • Spot 1 μ L of the reaction mixture onto an iTLC-SG paper strip.

  • Develop the strip in a mobile phase of 50 mM EDTA (pH 5.0).

  • Causality Check: Intact [ 225 Ac]macropa-conjugate remains at the origin ( Rf​=0 ), while free 225 Ac is chelated by EDTA and migrates to the solvent front ( Rf​=1 ). Macropa should yield >99% RCY.

• In Vitro Serum Challenge:

  • Mix 50 μ L of the purified radiolabeled conjugate with 500 μ L of human serum.

  • Incubate at 37°C.

  • Analyze aliquots via iTLC at 1h, 24h, 96h, and 168h (7 days). Macropa will demonstrate >99% stability, whereas HEHA benchmarks will show >50% free 225 Ac by 24h[3][5].

Caption: Step-by-step self-validating workflow for 225Ac-macropa radiolabeling and quality control.

Conclusion

The empirical and mechanistic data overwhelmingly support macropa as the superior chelator for 225 Ac Targeted Alpha Therapy compared to HEHA . While HEHA possesses an appropriate cavity size, its inability to maintain a complete coordination sphere upon bioconjugation renders it highly unstable in vivo, leading to unacceptable off-target toxicity. Conversely, the rigid pre-organization of macropa, synthesized via the macropa-NH 2​ precursor, allows for rapid room-temperature labeling and near-perfect in vivo retention of the alpha-emitting payload. For drug development professionals, transitioning from legacy macrocycles to macropa-based systems is a critical step in ensuring the safety and efficacy of next-generation radiopharmaceuticals.

References

• Source: Simon Fraser University (sfu.ca)
• An Eighteen-Membered Macrocyclic Ligand for Actinium-225 Targeted Alpha Therapy Source: ResearchGate URL
• Actinium-225 for Targeted α Therapy: Coordination Chemistry and Current Chelation Approaches Source: NIH / PMC URL
• Improved in Vivo Stability of Actinium-225 Macrocyclic Complexes Source: ResearchGate URL
• Comparing four chelators of Thorium-227 and antibody conjugates for alpha-emitting radioimmunotherapy Source: Journal of Nuclear Medicine URL
• Preclinical Evaluation of [225Ac]Ac–Sibrotuzumab Employing a PEG4–Macropa Site-Specific Chelation Strategy Source: ResearchGate URL
• Chelator compositions for radiometals and methods of using same (WO2021168567A1)
• Alpha-Emitting Radionuclides: Current Status and Future Perspectives Source: NIH / PMC URL
• Computer-Assisted Design of Macrocyclic Chelators for Actinium-225 Radiotherapeutics Source: ResearchGate URL

Sources

• 1. Actinium-225 for Targeted α Therapy: Coordination Chemistry and Current Chelation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alpha-Emitting Radionuclides: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. summit.sfu.ca [summit.sfu.ca]
• 6. researchgate.net [researchgate.net]
• 7. WO2021168567A1 - Chelator compositions for radiometals and methods of using same - Google Patents [patents.google.com]
• 8. Comparing four chelators of Thorium-227 and antibody conjugates for alpha-emitting radioimmunotherapy | Journal of Nuclear Medicine [jnm.snmjournals.org]

mass spectrometry characterization of macropa-nh2 antibody conjugates

The Chelator Paradigm Shift: Macropa vs. Legacy Alternatives

The clinical success of Targeted Alpha Therapy (TAT) utilizing Actinium-225 ( 225 Ac) hinges on the stable chelation of the radionuclide to a tumor-targeting monoclonal antibody (mAb)[1]. Historically, DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) has been the industry standard. However, chelating the exceptionally large Ac 3+ ion with DOTA requires extended heating (often up to 85°C), a condition that irreversibly denatures sensitive protein vectors[2][3].

To circumvent this, the 18-membered diaza-crown-ether Macropa was developed. Macropa exhibits unparalleled selectivity for large trivalent ions and can quantitatively complex 225 Ac at room temperature within 5 minutes[1][4]. To link this macrocycle to antibodies, Macropa-NH₂ serves as the foundational precursor. The primary amine is typically converted into an amine-reactive isothiocyanate (Macropa-NCS) or utilized in enzymatic conjugation workflows[5][6].

Table 1: Comparative Chelator Performance for 225 Ac-Antibody Conjugates

Parameter	DOTA-NHS	CHX-A''-DTPA	Macropa-NCS (Derived from Macropa-NH₂)
Optimal Radiolabeling Temp	45°C - 85°C	25°C	25°C
Radiolabeling Time	90 - 120 min	30 - 60 min	< 5 min
In Vivo 225 Ac Stability	Moderate	Poor	Excellent (>99% retention at 7 days)
Impact on mAb Integrity	High (Thermal stress)	Low	Low (Room temperature processing)
Target Chelator-to-Antibody Ratio (CAR)	< 5	< 5	< 5

Data synthesized from comparative radiolabeling and stability studies[1][2][4][7].

Workflow for the activation, conjugation, and radiolabeling of Macropa-NH2 to monoclonal antibodies.

The Critical Role of Mass Spectrometry Characterization

In radiopharmaceutical development, the Chelator-to-Antibody Ratio (CAR)—analogous to the Drug-to-Antibody Ratio (DAR) in ADCs—must be rigorously controlled. Over-conjugation (CAR > 5) severely impairs the antibody's immunoreactivity and alters its pharmacokinetic profile, leading to rapid hepatic clearance[7].

While colorimetric assays (e.g., the Arsenazo III assay) are frequently used to estimate CAR, they only provide a bulk average and are highly susceptible to buffer interference[7]. High-Resolution Mass Spectrometry (HRMS) is the only self-validating analytical method capable of providing the exact stoichiometric distribution of the conjugated chelators (e.g., species with 0, 1, 2, or 3 Macropa molecules) and pinpointing the exact amino acid residues modified.

The Causality Behind the MS Workflow:

• Deglycosylation (Intact MS): Monoclonal antibodies possess heterogeneous N-linked glycans in their Fc regions. If not removed, these glycans create overlapping mass envelopes that obscure the mass shift of the Macropa ligand. PNGase F treatment collapses this heterogeneity, drastically improving the signal-to-noise ratio for accurate CAR calculation.

• Bottom-Up Proteomics (Peptide Mapping): Because Macropa-NCS reacts randomly with surface-exposed lysines, peptide mapping is required to ensure that the Complementarity-Determining Regions (CDRs) are not heavily modified, which would explain any loss in antigen-binding affinity.

Mass spectrometry workflows for determining Chelator-to-Antibody Ratio (CAR) and conjugation sites.

Experimental Methodologies

The following protocols represent a self-validating system. The success of the conjugation in Protocol 1 is directly quantified by Protocol 2, and the structural integrity is verified by Protocol 3.

Protocol 1: Activation and Conjugation of Macropa

Note: Macropa-NH₂ is highly stable but lacks direct reactivity toward mAb lysines. It must first be activated to an isothiocyanate (-NCS)[5][6].

• Activation: Dissolve Macropa-NH₂ TFA salt in 0.1 M Na₂CO₃. Add a 10-fold molar excess of thiophosgene (Caution: highly toxic). Stir vigorously for 30 minutes at room temperature. Extract excess thiophosgene with chloroform. The aqueous layer contains the reactive Macropa-NCS.

• Buffer Exchange: Buffer exchange the target mAb into 0.1 M Sodium Bicarbonate buffer (pH 8.5–9.0) using a 30 kDa MWCO centrifugal filter. Causality: A pH > 8.5 ensures that a sufficient fraction of lysine ε-amino groups are deprotonated and nucleophilic.

• Conjugation: Add Macropa-NCS to the mAb at a 5:1 to 10:1 molar challenge ratio. Incubate at 25°C for 2 hours with gentle agitation.

• Purification: Remove unreacted chelator via Size-Exclusion Chromatography (SEC) using a PD-10 desalting column equilibrated with 0.1 M Ammonium Acetate (pH 6.0), which is the ideal buffer for downstream 225 Ac radiolabeling[2].

Protocol 2: Intact Mass Spectrometry for CAR Determination

• Deglycosylation: Incubate 50 µg of the Macropa-mAb conjugate with 1 µL of PNGase F (500,000 U/mL) at 37°C for 2 hours.

• LC-MS Acquisition: Inject 1-2 µg of the deglycosylated conjugate onto a reversed-phase column (e.g., PLRP-S, 1000 Å) coupled to a Q-TOF or Orbitrap mass spectrometer. Run a rapid gradient of 20% to 80% Acetonitrile (with 0.1% Formic Acid) over 10 minutes.

• Data Deconvolution: Utilize deconvolution algorithms (e.g., MaxEnt1 or Biopharma Finder) to transform the multiply charged envelope into a zero-charge mass spectrum[7].

• CAR Calculation: Identify the base mass of the naked mAb. Calculate the mass shift corresponding to the addition of the Macropa-NCS moiety (forming a thiourea linkage). The average CAR is calculated by integrating the peak areas of the unconjugated (CAR 0), and conjugated (CAR 1, 2, 3...) species, multiplying each by its respective conjugation number, and dividing by the total peak area.

Protocol 3: Peptide Mapping for Conjugation Site Localization

• Denaturation & Reduction: Dilute 50 µg of the conjugate in 6 M Guanidine HCl. Reduce disulfide bonds with 10 mM DTT at 56°C for 30 minutes.

• Alkylation: Alkylate free thiols with 25 mM Iodoacetamide in the dark for 30 minutes to prevent disulfide scrambling.

• Digestion: Buffer exchange into 50 mM Ammonium Bicarbonate (pH 8.0) and add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio. Digest overnight at 37°C.

• LC-MS/MS Analysis: Analyze the peptides via nanoLC-MS/MS. During database search (e.g., using Mascot or Sequest), set the specific mass of the Macropa-thiourea adduct as a variable modification on Lysine residues.

• Validation: Filter the results for high-confidence MS/MS spectra (b- and y-ion coverage) to confirm that the Macropa modifications do not heavily localize within the antibody's CDRs, ensuring preserved immunoreactivity.

Sources

• 1. researchgate.net [researchgate.net]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Macropa-NCS Bifunctional Chelator|Actinium-225 Research [benchchem.com]
• 5. evitachem.com [evitachem.com]
• 6. Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem [benchchem.com]
• 7. osti.gov [osti.gov]

NMR Spectroscopy Validation of Macropa-NH2 Hydrochloride Structural Integrity: A Comparative Guide

As the development of Targeted Alpha Therapy (TAT) accelerates, Actinium-225 (²²⁵Ac) has emerged as a premier radionuclide, boasting a 9.92-day half-life and a decay chain that emits four high-energy alpha particles[1]. However, the large ionic radius of the Ac³⁺ ion (1.12 Å) presents a formidable chelation challenge. Enter Macropa-NH2 hydrochloride , a bifunctional derivative of the 18-membered diaza-crown ether chelator.

As a Senior Application Scientist, I approach the validation of such precursors not as a mere checklist, but as a rigorous exercise in physical chemistry. The structural integrity of Macropa-NH2 is the foundational variable that dictates the success of downstream bioconjugation and radiolabeling. This guide provides an objective performance comparison of Macropa-NH2 against legacy alternatives, supported by a self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed to unequivocally confirm its structural fidelity.

Comparative Performance: Macropa-NH2 vs. Legacy Chelators

Historically, acyclic chelators (e.g., EDTA, DTPA) and smaller macrocycles (e.g., DOTA, NOTA) have been repurposed for ²²⁵Ac. However, their thermodynamic and kinetic profiles often fall short of clinical requirements. The table below synthesizes the experimental data comparing Macropa-NH2 to standard alternatives.

Table 1: Chelator Performance Comparison for ²²⁵Ac TAT

Performance Metric	Macropa-NH2	DOTA-NH2	NOTA-NH2
Macrocyclic Core	18-membered (Diaza-18-crown-6)	12-membered (Cyclen)	9-membered (TACN)
²²⁵Ac Radiolabeling Temp.	Room Temperature (25 °C)	Elevated (80–95 °C)	Elevated (80 °C)
²²⁵Ac Complexation Time	< 5 minutes	30–60 minutes	> 30 minutes
In Vivo Stability (²²⁵Ac)	Exceptionally High (>7 days intact)	Moderate (Slow dissociation)	Poor (Rapid dissociation)
NMR Spectral Resolution (RT)	Sharp, well-resolved peaks	Broad peaks (conformational exchange)	Sharp peaks
Bioconjugation Compatibility	Excellent (via Macropa-NCS conversion)	Limited by downstream heating	Poor metal match

The Causality of Performance: The superiority of Macropa-NH2 is rooted in its pre-organized geometry. [2] to overcome the high kinetic barrier of forcing the large Ac³⁺ ion into its restrictive 12-membered cavity—a temperature that irreversibly denatures sensitive targeting vectors like monoclonal antibodies. Conversely, the 18-membered diaza-crown core of Macropa is perfectly sized for large metal ions, enabling [1].

The Causality of Structural Integrity

Before Macropa-NH2 can be utilized, its structural integrity must be validated. The compound is typically supplied as a hydrochloride salt to enhance aqueous solubility and prevent premature oxidation of the secondary amines[3].

However, the presence of the hydrochloride salt directly influences the protonation state of the molecule. The efficiency of converting Macropa-NH2 to its reactive isothiocyanate form (Macropa-NCS) via thiophosgene depends entirely on the availability of the free primary amine[4]. If the macrocycle has undergone degradation—such as lactamization between the pendant picolinate arms and the macrocyclic amines, or hydrolysis of the ether linkages—the downstream bioconjugation will fail. NMR spectroscopy is the only non-destructive technique capable of mapping these precise atomic relationships.

Caption: Workflow from Macropa-NH2 NMR validation to Ac-225 radiolabeling for Targeted Alpha Therapy.

Self-Validating NMR Spectroscopy Protocol

To ensure absolute trustworthiness in your precursor, do not rely on a single 1D spectrum. The following protocol establishes a self-validating system where each step independently confirms the findings of the previous one.

Phase 1: Sample Preparation and pD Titration

Because Macropa-NH2 contains multiple protonation sites, its chemical shifts are highly pH-dependent.

• Solvent Preparation: Dissolve 5–10 mg of Macropa-NH2 hydrochloride in 0.5 mL of D₂O (99.95% D).

• pD Adjustment: Use DCl and NaOD to titrate the sample across a pD range of 2 to 13.

• Mechanistic Check: By monitoring the chemical shifts, you can map the pKa values. [5]: ~2.40 and 3.13 for the carboxylate functions, and ~6.80 and 7.73 for the amino functions. Validating these pKa shifts ensures the molecule is dynamically intact and not locked in a degraded conformation.

Phase 2: ¹H and ¹³C 1D NMR Acquisition (298 K)

• Acquisition: Record spectra on a 500 MHz or 600 MHz spectrometer at 298 K. Use the residual solvent peak as an internal reference.

• Integration Causality: In the ¹H spectrum, strictly evaluate the integration ratio. The diaza-18-crown-6 backbone must integrate to exactly 24 protons relative to the 6 aromatic protons of the picolinate arms. Any deviation indicates macrocyclic ring-opening or incomplete functionalization during synthesis.

Phase 3: 2D NMR (COSY & HSQC) Mapping

• COSY (Correlation Spectroscopy): Use COSY to trace the spin-spin coupling within the picolinate aromatic rings. This confirms that the substitution pattern on the pyridine rings remains undisturbed.

• HSQC (Heteronuclear Single Quantum Coherence): The aliphatic region of macrocycles often presents as overlapping, complex multiplets. HSQC provides a self-validating map by linking each proton to its directly bonded ¹³C atom. This unequivocally distinguishes the ether linkages (-CH₂-O-CH₂-) from the amine-adjacent carbons (-CH₂-N-CH₂-), proving the diaza-18-crown-6 core is perfectly alternating and intact.

Phase 4: Degradation Screening

Scan the ¹³C spectrum for extraneous carbonyl peaks outside the expected picolinate carboxylate range (~160-165 ppm). The presence of unexpected amide carbonyls indicates lactamization (internal degradation), rendering the batch useless for Ac-225 chelation.

Conclusion

The transition from Macropa-NH2 to a clinical-grade ²²⁵Ac radiopharmaceutical is a delicate cascade of chemical events. By employing a rigorously controlled, pD-dependent NMR validation protocol, researchers can establish a causal link between the structural integrity of the hydrochloride precursor and the ultimate kinetic inertness of the radiolabeled TAT construct. Trust the data, but only when the protocol validates itself.

References

• Bioconjugate Chemistry (PMC) - H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy URL:[Link]

• Inorganic Chemistry (ACS Publications) - Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest URL:[Link]

• Cancers (PMC) - Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study URL:[Link]

Sources

• 1. H2BZmacropa-NCS: A Bifunctional Chelator for Actinium-225 Targeted Alpha Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Towards Targeted Alpha Therapy with Actinium-225: Chelators for Mild Condition Radiolabeling and Targeting PSMA—A Proof of Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Macropa-NH2 hydrochloride | 2443966-86-5 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of Macropa-NH2 Hydrochloride: A Guide for Laboratory Professionals

For researchers and scientists at the forefront of drug development, particularly in the realm of radiopharmaceuticals, the integrity of your work and your personal safety are paramount. Macropa-NH2 hydrochloride, a key precursor for the synthesis of the chelator Macropa-NCS, is a valuable tool in the development of targeted radionuclide therapies.[1][2][3][4] This guide provides essential, immediate safety and logistical information for the handling and disposal of Macropa-NH2 hydrochloride, ensuring that your innovative research is conducted under the safest possible conditions. This product is intended for research use only and is not for human or veterinary use.[1]

Immediate Safety and Hazard Assessment: Know Your Compound

Assumed Potential Hazards:

• Skin and Eye Irritation: Amine salts can be irritating upon contact.

• Respiratory Tract Irritation: Inhalation of the powdered form may cause irritation.

• Harmful if Ingested: As with most laboratory chemicals, ingestion should be avoided.

Parameter	Information	Source
CAS Number	2443966-86-5	[1][4]
Molecular Formula	C26H38ClN5O8	[1][4]
Molecular Weight	584.06 g/mol	[1][2][4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is a critical control measure to prevent exposure. The following recommendations are based on general best practices for handling powdered and solubilized chemical reagents in a laboratory setting.

• Eye Protection: Chemical safety goggles with side shields are mandatory to protect against splashes and airborne particles. Standard safety glasses do not offer sufficient protection.

• Hand Protection: Chemically resistant gloves are essential. Nitrile gloves are a suitable choice for handling most laboratory chemicals. Always inspect gloves for any signs of damage before use and wash your hands thoroughly after removal.

• Body Protection: A professional lab coat, fully buttoned, is required to protect your skin and clothing from potential contamination.

• Respiratory Protection: When handling the powdered form of Macropa-NH2 hydrochloride outside of a certified chemical fume hood, a NIOSH-approved N95 respirator is recommended to prevent inhalation of dust particles.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling Macropa-NH2 hydrochloride will minimize the risk of exposure and ensure the integrity of your experiment.

Preparation and Work Area Setup

• Designated Work Area: All work with Macropa-NH2 hydrochloride should be conducted in a designated area, preferably within a certified chemical fume hood to control for potential inhalation exposure.

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.

• Spill Kit: Have a chemical spill kit appropriate for handling powdered and liquid chemical spills readily available.

Handling the Solid Compound

• Weighing: When weighing the powdered Macropa-NH2 hydrochloride, do so within the confines of a chemical fume hood or a balance enclosure to prevent the dispersal of dust.

• Avoid Inhalation: Always handle the solid in a well-ventilated area, and as mentioned, a respirator is recommended if a fume hood is not used.

• Preventing Contact: Use a spatula or other appropriate tools to handle the solid. Avoid direct contact with your gloves.

Solution Preparation

• Solvent Addition: When preparing solutions, add the solvent to the solid slowly to avoid splashing. Macropa-NH2 hydrochloride is soluble in water and DMSO.[4]

• Container Labeling: Clearly label all containers with the chemical name, concentration, date of preparation, and your initials.

The following diagram illustrates the safe handling workflow for Macropa-NH2 hydrochloride:

Caption: Workflow for the safe handling of Macropa-NH2 hydrochloride.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

• Solid Waste: Dispose of unused Macropa-NH2 hydrochloride solid and any contaminated materials (e.g., weigh boats, paper towels) in a clearly labeled hazardous waste container.

• Liquid Waste: Aqueous and organic solutions containing Macropa-NH2 hydrochloride should be collected in separate, compatible, and clearly labeled hazardous waste containers. Do not pour chemical waste down the drain.

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these guidelines, you can confidently and safely incorporate Macropa-NH2 hydrochloride into your research, contributing to the advancement of targeted therapies while maintaining the highest standards of laboratory safety.

References

• Cambridge Bioscience. Macropa-NH2 (hydrochloride) - MedChem Express. [Link]

Sources

• 1. Macropa-NH2 (hydrochloride) - MedChem Express [bioscience.co.uk]
• 2. CAS RN 2443966-86-5 | Fisher Scientific [fishersci.co.uk]
• 3. abmole.com [abmole.com]
• 4. Macropa-NH2 hydrochloride | 2443966-86-5 | MOLNOVA [molnova.com]